Ethylcarbamic Acid

• CAS: 7409-13-4

Core Science & Biosynthesis

Pharmacokinetics and Metabolic Disposition of Ethylcarbamic Acid in Murine Models: A Comprehensive Technical Guide

Introduction & Scientific Rationale

Ethylcarbamic acid, universally referred to as urethane or ethyl carbamate (EC), occupies a dual role in modern biological sciences. For decades, it has been a staple veterinary anesthetic in murine models due to its ability to preserve autonomic reflexes and cardiovascular stability. Concurrently, it is a naturally occurring fermentation byproduct and a recognized Group 2A carcinogen 1.

As a Senior Application Scientist, I frequently observe experimental discrepancies arising from an incomplete understanding of urethane's pharmacokinetics (PK). When researchers use urethane simply as an "inert" anesthetic, they risk introducing severe confounding variables—particularly when co-administering compounds that share its metabolic pathways. This whitepaper synthesizes the mechanistic causality behind ethyl carbamate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile, providing a self-validating framework for executing and interpreting murine PK studies.

ADME Dynamics: The CYP2E1 Paradigm

To understand urethane's behavior in vivo, we must look beyond its macroscopic effects and examine the enzymatic causality driving its clearance.

Absorption and Distribution Ethyl carbamate is highly hydrophilic and rapidly absorbed regardless of the administration route (oral, intraperitoneal, or intravenous). It exhibits a massive volume of distribution, seamlessly crossing the blood-brain barrier to exert its anesthetic effects, as well as the placental barrier, which accounts for its transplacental carcinogenic influence 2.

Metabolism: Overturning the Esterase Myth Historically, the literature presumed that esterases were the primary enzymes responsible for urethane hydrolysis. However, modern radiolabeled tracking in genetic knockout models has definitively proven that Cytochrome P450 2E1 (CYP2E1) is the master regulator of its biotransformation 3.

• The Clearance Pathway (Oxidation): CYP2E1 metabolizes ~96% of the systemic urethane burden directly into carbon dioxide (CO2), ammonia, and ethanol.

• The Toxification Pathway (Dehydrogenation): A critical fraction is converted by CYP2E1 into vinyl carbamate (VC), which is subsequently epoxidized. This highly reactive vinyl carbamate epoxide is the ultimate genotoxic culprit that alkylates DNA, initiating pulmonary adenomas 4.

• The Minor Pathway: Esterase-mediated hydrolysis accounts for a mere ~4% of total clearance 3.

Excretion Because the terminal metabolite is a gas, renal excretion of the parent compound is negligible. Up to 98% of a low dose is exhaled as CO2 within 8 hours in wild-type mice 5.

Mechanistic Pathway Visualization

Figure 1: CYP2E1-mediated metabolic and toxification pathways of ethyl carbamate in mice.

Quantitative Pharmacokinetic Parameters

The clearance of ethyl carbamate is highly volatile and dependent on the integrity of the CYP2E1 system. The data summarized below illustrates the profound causality between genetic expression, administration vehicle, and systemic clearance.

Table 1: Pharmacokinetic Comparison of Urethane (10 mg/kg) in Wild-Type vs. CYP2E1-Null Mice 3

Pharmacokinetic Parameter	Wild-Type (CYP2E1+/+)	Knockout (CYP2E1-/-)	Mechanistic Impact
Elimination Half-Life (t1/2)	0.8 hours	22.0 hours	~27.5x increase in systemic retention
Metabolism to CO2	~96%	~4%	92% absolute reduction in primary clearance
Primary Circulating Entity	Downstream Metabolites	Unchanged Urethane	Prolonged narcosis and systemic accumulation

Table 2: Impact of Vehicle on Urethane Clearance in B6C3F1 Mice 6

Vehicle Used	Clearance Status (2 Hours)	Clearance Status (12 Hours)	Plasma Concentration (Relative)
Water	Complete	N/A	Baseline (1x)
5% Ethanol	Incomplete	Incomplete	4x greater than water

The Causality of Vehicle Effects: Why does a mere 5% ethanol solution drastically alter urethane's PK? Ethanol and its primary metabolite, acetaldehyde, act as potent competitive inhibitors of CYP2E1 7. When urethane is administered in an ethanol solution, the enzymatic machinery is saturated by the alcohol. This competitive bottleneck drastically prolongs urethane's half-life. For researchers using ethanol as a co-solvent for lipophilic drugs in urethane-anesthetized mice, this interaction guarantees altered drug metabolism and prolonged anesthesia, destroying the baseline control of the experiment.

Experimental Protocol: In Vivo Pharmacokinetic Tracking

To generate trustworthy, self-validating PK data for volatile compounds like urethane, standard blood sampling is insufficient. We must employ radiolabeled isotopic tracking combined with metabolic chamber isolation to achieve absolute mass balance quantification.

Step-by-Step Methodology for [14C]-Urethane Tracking:

• Preparation of Radiolabeled Dose: Procure [carbonyl-14C]ethyl carbamate. Dilute the compound in sterile saline to achieve a specific activity of ~2 µCi/mouse at the target dose (e.g., 10 mg/kg).

• Animal Dosing: Administer the dose via oral gavage or intraperitoneal (IP) injection to age-matched male mice (e.g., C57BL/6J or B6C3F1).

• Metabolic Chamber Isolation: Immediately transfer the dosed animal into a sealed, flow-through glass metabolic cage. This is critical to prevent the escape of volatile metabolites.

• Volatile Metabolite Trapping: Pull room air through the chamber at a constant rate (e.g., 500 mL/min). Route the exhaust air through a series of impingers containing 1N NaOH (or a monoethanolamine/ethylene glycol mixture) to quantitatively trap exhaled 14CO2.

• Serial Sampling:

  • Breath: Collect and replace the trapping solution at 1, 2, 4, 6, 8, and 12 hours post-dosing.

  • Blood: Collect serial tail-vein blood samples (10-20 µL) into heparinized tubes at matched time points.

• Tissue Harvesting: At the terminal time point, euthanize the animal and harvest the liver, lungs, kidneys, and brain. Homogenize tissues in a 4-volume excess of ice-cold PBS.

• Quantification:

  • Analyze the trapped 14CO2 aliquots via liquid scintillation counting (LSC).

  • Extract blood and tissue homogenates with ethyl acetate. Analyze the organic layer via High-Performance Liquid Chromatography (HPLC) coupled with an in-line radiodetector to differentiate unchanged [14C]-urethane from non-volatile metabolites.

• Data Modeling: Input the concentration-time data into non-compartmental PK modeling software to calculate Area Under the Curve (AUC), Maximum Concentration (Cmax), Clearance (Cl), and Half-life (t1/2).

Figure 2: Experimental workflow for [14C]-Urethane pharmacokinetic and mass balance analysis.

Modulators of Urethane Pharmacokinetics

Understanding the chemical modulators of urethane metabolism is vital for experimental design, particularly when polypharmacy is involved.

• Ethanol and Acetaldehyde: As demonstrated, ethanol co-administration inhibits urethane clearance. Furthermore, acetaldehyde (a downstream metabolite of ethanol) has been shown to be a potent inhibitor of ethyl carbamate metabolism in vivo, extending the systemic circulation of the parent compound 7.

• 1-Aminobenzotriazole (ABT): ABT is a non-specific suicide inhibitor of Cytochrome P450 enzymes. Pretreatment with ABT nearly abolishes the conversion of urethane to CO2 in wild-type mice, effectively mimicking the CYP2E1-null phenotype and causing massive systemic accumulation 3.

• Esterase Inhibitors (Paraoxon / Diazinon): While previously thought to be significant, pretreatment with paraoxon (an esterase inhibitor) does not significantly alter the primary elimination half-life of urethane or its conversion to CO2, further validating that esterases are a minor pathway 3. However, esterase inhibition may play a localized role in modulating specific immunotoxic pathways (such as splenic lymphocyte depletion) associated with urethane exposure 8.

Conclusion

The pharmacokinetics of ethylcarbamic acid in murine models is a CYP2E1-dominated system. The rapid clearance (t1/2 = 0.8 h) observed in wild-type mice is easily perturbed by genetic ablation or competitive inhibition by common solvents. For drug development professionals and researchers utilizing urethane as an anesthetic or studying its carcinogenic potential, rigorous control of the administration vehicle and an acute awareness of CYP2E1-modulating co-therapies are non-negotiable for maintaining scientific integrity.

References

• ResearchGate:Ethyl carbamate: An emerging food and environmental toxicant.
• PubMed (NIH):Hazards of urethane (ethyl carbamate)
• CDC:Toxicology Metabolism, variability and risk assessment.
• NIH:NTP technical report on toxicity studies of urethane in drinking water and urethane in 5% ethanol administered to F344/N r
• PubMed (NIH):Cytochrome P450 2E1 (CYP2E1) is the principal enzyme responsible for urethane metabolism: comparative studies using CYP2E1-null and wild-type mice.
• DOI:Canadian Content in the Pages of Drug Metabolism and Disposition: A Comprehensive Historical Analysis.
• OA Monitor Ireland:Comparative metabolism and disposition of ethyl carbamate (urethane)
• NIH:Urethane - N
• PubMed (NIH)
• ResearchGate:Immunotoxicity of ethyl carbamate in female BALB/c mice: Role of esterase and cytochrome P450.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hazards of urethane (ethyl carbamate): a review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytochrome P450 2E1 (CYP2E1) is the principal enzyme responsible for urethane metabolism: comparative studies using CYP2E1-null and wild-type mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. Inhibition of the metabolism of ethyl carbamate by acetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Ethylcarbamic Acid Synthesis: Reaction Mechanisms, Kinetics, and Experimental Methodologies

Executive Summary

Ethylcarbamic acid ( C2​H5​NHCOOH ) and its stable carbamate derivatives are fundamental intermediates in pharmaceutical drug development, agrochemical synthesis, and advanced carbon capture and storage (CCS) technologies. Due to the inherent thermodynamic instability of the free carbamic acid—which rapidly decomposes into ethylamine and carbon dioxide—capturing and understanding the transient kinetics of its formation is a significant analytical challenge.

As a Senior Application Scientist, I have structured this technical guide to move beyond theoretical equations, providing field-proven insights into the causality behind the Zwitterion Mechanism . This whitepaper details the kinetic parameters of the amine-CO 2​ reaction and outlines self-validating experimental protocols, such as stopped-flow conductometry, required to accurately model these ultra-fast reactions.

Mechanistic Pathways of Ethylcarbamic Acid Formation

The synthesis of ethylcarbamic acid in aqueous and polar protic environments is universally governed by the nucleophilic addition of ethylamine to carbon dioxide, a process best described by the Zwitterion Mechanism [1].

Step 1: Zwitterion Formation

The reaction initiates when the lone electron pair on the nitrogen of ethylamine executes a nucleophilic attack on the highly electrophilic central carbon of CO 2​ . This produces a highly reactive, charge-separated zwitterion intermediate ( C2​H5​NH2+​COO− ). The causality here is driven by the strong nucleophilicity of the primary aliphatic amine (pKa ~10.6), which is required to overcome the activation barrier of the linear, thermodynamically stable CO 2​ molecule. Recent computational models emphasize that the rotational profile of the C-N bond significantly impacts this initial activation energy[2].

Step 2: Base-Catalyzed Deprotonation

The zwitterion is transient and undergoes rapid deprotonation by a Lewis or Brønsted base ( B ) present in the solvent matrix. In an aqueous amine system, this base is typically a second molecule of ethylamine, water, or hydroxide ions. This deprotonation yields the stable ethylcarbamate anion ( C2​H5​NHCOO− ).

Step 3: Protonation and Equilibrium

The carbamate anion exists in a pH-dependent equilibrium with the protonated ethylcarbamic acid. In acidic conditions (pH < 6), the acid rapidly decomposes back into ethylamine and CO 2​ . This exact decomposition pathway is also a critical consideration during the , an alternative synthetic route where moisture exposure leads to rapid reagent degradation.

Mechanistic pathway of ethylcarbamic acid synthesis via the zwitterion mechanism.

Kinetic Modeling and Thermodynamic Parameters

The reaction kinetics of ethylamine with CO 2​ are typically measured under pseudo-first-order conditions, where the amine concentration vastly exceeds dissolved CO 2​ [3].

The overall reaction rate ( r ) is expressed as:

r=kobs​[CO2​]

Where kobs​ is the observed pseudo-first-order rate constant. Based on[4], kobs​ is related to the individual micro-step rate constants by:

kobs​=1+∑kb​[B]k−1​​k2​[Amine]​

If the base-catalyzed deprotonation step ( ∑kb​[B] ) is significantly faster than the reverse zwitterion formation ( k−1​ ), the equation simplifies to a clean second-order rate law: r=k2​[Amine][CO2​] .

Table 1: Representative Kinetic and Thermodynamic Data for Primary Amine-CO 2​ Reactions (298 K)

Parameter	Value / Range	Experimental Method	Causality / Significance
Second-Order Rate Constant ( k2​ )	~4,500 - 5,500 M−1s−1	Stopped-Flow Spectrophotometry	High nucleophilicity of primary amines leads to rapid zwitterion formation.
Activation Energy ( Ea​ )	40 - 45 kJ/mol	Arrhenius Plot Analysis	Indicates a low energy barrier for C-N bond formation in aqueous media.
Enthalpy of Reaction ( ΔH )	-70 to -85 kJ/mol	Reaction Calorimetry	Highly exothermic nature necessitates rigorous thermal control during scale-up.
Zwitterion Half-life ( t1/2​ )	< 5 milliseconds	Computational / Stopped-Flow	Dictates the absolute requirement for ultra-fast mixing techniques to capture kinetics.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal checks to verify that the transient kinetics and unstable intermediates are accurately captured.

Protocol 1: Stopped-Flow Kinetic Measurement of Ethylamine-CO 2​ Reaction

Standard batch reactors are fundamentally incapable of measuring carbamate formation due to severe gas-liquid mass transfer limitations. The stopped-flow technique isolates the intrinsic chemical kinetics by mixing pre-dissolved reactants in milliseconds[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.05 M to 0.5 M aqueous solution of ethylamine. Causality: The high concentration ensures pseudo-first-order conditions, preventing reactant depletion from skewing the kinetic curve. Prepare a saturated aqueous CO 2​ solution (~0.03 M at 298 K) by bubbling pure CO 2​ gas through ultra-pure water for 2 hours.

• System Calibration: Flush the stopped-flow apparatus with nitrogen-purged water to establish a baseline and remove reactive dissolved oxygen.

• Rapid Mixing: Inject equal volumes of the ethylamine and CO 2​ solutions into the micro-mixing chamber using pneumatic syringe drives. The dead-time of the instrument must be validated to be < 1.5 ms.

• Conductometric Detection: Monitor the increase in solution conductivity over time. Causality: Because the reaction generates ionic species (ethylcarbamate anion and protonated ethylamine) from neutral precursors, conductivity provides a direct, interference-free measurement of product formation.

• Data Acquisition & Analysis: Record the conductivity curve for 50-100 ms. Fit the exponential rise to a first-order kinetic model to extract kobs​ . Repeat at varying temperatures (288 K - 313 K) to construct an Arrhenius plot and derive the activation energy.

Stopped-flow conductometric workflow for capturing ultra-fast carbamate formation kinetics.

Protocol 2: Synthesis and Isolation of Ethylcarbamic Acid Esters (Ethyl Carbamate)

Because the free ethylcarbamic acid is unstable, researchers isolate the esterified form to validate the structural pathway and utilize it in downstream drug development.

Step-by-Step Methodology:

• Activation: Dissolve ethylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) at 0 °C under an argon atmosphere. Causality: Triethylamine acts as a non-nucleophilic base scavenger for HCl, preventing the ethylamine reactant from being consumed as a salt.

• Electrophilic Addition: Dropwise add ethyl chloroformate (1.1 eq) over 30 minutes. Causality: The 0 °C environment is critical to suppress the exothermic degradation of the intermediate and prevent unwanted over-alkylation side reactions.

• Quenching & Washing: After 2 hours of stirring at room temperature, quench the reaction with saturated aqueous NaHCO3​ . Wash the organic layer with 1M HCl to remove unreacted amines, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc) to yield stable ethyl N-ethylcarbamate.

Conclusion

The synthesis and kinetic profiling of ethylcarbamic acid demand rigorous control over reaction environments due to the transient nature of the zwitterionic intermediate and the thermodynamic instability of the free acid. By leveraging stopped-flow conductometry and adhering to the zwitterion mechanism, researchers can accurately model the kinetic and thermodynamic boundaries of this reaction. These field-proven insights are directly translatable to optimizing amine-based carbon capture systems and designing carbamate-linked prodrugs.

References

• Title: Kinetics of carbamate formation and breakdown Source: Journal of the American Chemical Society URL: [Link]

• Title: Reaction Kinetics of CO2 in Aqueous Ethylenediamine, Ethyl Ethanolamine, and Diethyl Monoethanolamine Solutions in the Temperature Range of 298−313 K, Using the Stopped-Flow Technique Source: Industrial & Engineering Chemistry Research URL: [Link]

• Title: Computational Investigation of the Thermochemistry of the CO2 Capture Reaction by Ethylamine, Propylamine, and Butylamine in Aqueous Solution Considering the Full Conformational Space via Boltzmann Statistics Source: The Journal of Physical Chemistry A URL: [Link]

• Title: Recent Advances in the Chemistry of Metal Carbamates Source: Inorganics (NIH / PMC) URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for ethylcarbamic acid extraction from fermented beverages

Application Note: High-Fidelity Extraction and Quantification of Ethyl Carbamate in Fermented Beverages

Audience: Analytical Chemists, Food Safety Researchers, and Drug Development Professionals Matrix: Fermented Beverages (Wine, Spirits, Beer, Sake) Analytes: Ethyl Carbamate (Urethane)

Introduction & Regulatory Context

Ethyl carbamate (EC), also known as urethane, is a process contaminant naturally formed during the fermentation, distillation, and storage of alcoholic beverages and fermented foods[1]. Classified by the International Agency for Research on Cancer (IARC) as a Group 2A probable human carcinogen, EC undergoes epoxidation in the human body to form mutagenic DNA adducts [4]. Due to its genotoxic profile, global regulatory bodies rigorously monitor its presence. The U.S. FDA, alongside the wine and spirits industry, has established voluntary limits (e.g., 15 µg/L for table wines, 125 µg/L for distilled spirits) [3], necessitating highly sensitive and reproducible analytical extraction protocols.

Mechanistic Causality of Ethyl Carbamate Formation

To design an effective extraction protocol, one must first understand the analyte's origin and chemical nature. Ethyl carbamate ( CH3​CH2​OC(O)NH2​ ) is a semi-polar, low-molecular-weight ester. It is not a direct product of yeast metabolism but rather a secondary reaction product. During fermentation, yeast degrades arginine into nitrogen-rich precursors like urea and citrulline. Under the influence of heat (during distillation or storage) and oxidation, these precursors break down into reactive cyanate, which subsequently undergoes esterification with ethanol to form EC [1].

Biochemical and thermal pathway of ethyl carbamate formation in fermented beverages.

Strategic Rationale for Extraction Methodologies

The primary challenge in EC analysis is isolating a trace-level, semi-polar analyte from a highly complex matrix containing water, ethanol, sugars, and organic acids. Several extraction modalities exist, each with distinct physicochemical rationales [4].

Table 1: Comparative Analysis of EC Extraction Modalities

Extraction Method	Mechanism of Action	Recovery / LOD	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning between aqueous matrix and immiscible organic solvent (e.g., Dichloromethane).	~70-85% / 5-10 µg/L	Rapid execution; requires minimal specialized equipment.	High organic solvent consumption; prone to emulsion formation in sugar-rich matrices.
Solid-Phase Extraction (SPE)	Diatomaceous earth traps the aqueous phase; organic solvent elutes the semi-polar EC.	~90-105% / 1-2 µg/L	AOAC Standard; eliminates emulsions; highly reproducible.	Longer extraction time; requires vacuum manifolds and SPE cartridges.
Solid-Phase Microextraction (SPME)	Adsorption of volatile EC onto a coated fused-silica fiber in the headspace.	~80-90% / 5-10 µg/L	Solventless; automatable; ideal for volatile profiling.	Low fiber durability; highly sensitive to matrix effects and temperature fluctuations.
Aqueous Two-Phase System (ATPS)	Partitioning using polymer/salt gradients (e.g., alcohol/phosphate).	~75% / Variable	Environmentally friendly; tunable phase separation.	Complex optimization required for different beverage types.

Protocol Selection: For regulatory compliance and maximum trustworthiness, the Diatomaceous Earth SPE method (adapted from AOAC 994.07 and OIV-MA-BS-25) coupled with GC-MS-SIM is the gold standard [5]. Diatomaceous earth acts as a hydrophilic support that absorbs the aqueous beverage matrix, providing a massive surface area for the organic eluent to selectively partition the EC without forming emulsions.

Self-Validating Systems (E-E-A-T Trustworthiness)

A robust analytical protocol must be self-validating to prevent false negatives. Historically, propyl carbamate or butyl carbamate were used as internal standards (IS). However, because their octanol-water partition coefficients differ from EC, their extraction efficiencies diverge in complex matrices (like high-sugar fortified wines) [2].

The Causality of Isotopic Dilution: This protocol mandates the use of Deuterated Ethyl Carbamate ( EC−d5​ ) as the internal standard. Because EC−d5​ shares the exact physicochemical properties of native EC, any loss of analyte during extraction, evaporation, or injection is perfectly mirrored by the IS.

• Self-Validation Checkpoint: If the absolute peak area of the EC−d5​ IS drops below 80% of the expected theoretical yield, the extraction is flagged for matrix suppression or evaporative loss, and the sample is voided.

Detailed Protocol: Diatomaceous Earth SPE & GC-MS-SIM Analysis

Step-by-step solid-phase extraction and GC-MS-SIM workflow for ethyl carbamate.

Step 1: Sample Preparation & Internal Standard Spiking

• Degassing: For carbonated beverages (beer, sparkling wine), sonicate 50 mL of the sample for 15 minutes. Causality: Dissolved CO2​ will form micro-bubbles in the SPE frit, causing solvent channeling and premature breakthrough of the analyte.

• Spiking: Transfer 5.0 mL of the degassed sample (or distilled spirit diluted to <20% ABV) into a clean glass vial. Add 100 µL of EC−d5​ working solution (400 µg/L in absolute ethanol) [5]. Vortex for 30 seconds to ensure homogeneous distribution.

Step 2: Solid-Phase Extraction (SPE)

• Column Preparation: Mount a 50 mL unconditioned Diatomaceous Earth SPE cartridge (e.g., Extrelut NT20) onto a vacuum manifold.

• Matrix Loading: Apply the 5.1 mL spiked sample directly to the dry column. Allow it to absorb via gravity for exactly 15 minutes. Causality: The 15-minute incubation is critical; it allows the aqueous phase to fully hydrate the diatomaceous earth, locking the polar matrix components in place while leaving the semi-polar EC accessible to the organic phase.

• Elution: Elute the column with 40 mL of Dichloromethane (or Diethyl Ether for a less toxic alternative) [2]. Collect the eluate in a round-bottom flask at a flow rate of 2-3 mL/min.

Step 3: Concentration

• Evaporation: Concentrate the eluate using a rotary evaporator (or automated parallel evaporator) set to 28°C under a gentle vacuum until approximately 1-2 mL remains [2]. Causality: EC is semi-volatile. Evaporating to complete dryness or using temperatures above 30°C will result in catastrophic analyte loss.

• Reconstitution: Transfer the concentrated extract to a 2 mL amber GC autosampler vial. Gently blow down to exactly 1.0 mL using a nitrogen stream.

Step 4: GC-MS-SIM Analysis

• Column: Use a polar capillary column (e.g., DB-WAX, 30 m × 0.25 mm × 0.25 µm) to ensure adequate retention of the polar carbamate functional group.

• Oven Program: Initial temperature 60°C (hold 1 min), ramp at 10°C/min to 150°C, then ramp at 25°C/min to 220°C (hold 5 min).

• Detection (SIM Mode):

  • Native EC target ions: m/z 62 (quantifier), 74, 89 (qualifiers).

  • EC−d5​ IS target ions: m/z 64 (quantifier), 76, 94 (qualifiers).

• Quantification: Calculate the EC concentration based on the response ratio of m/z 62 / m/z 64 against a 5-point matrix-matched calibration curve (10 to 400 µg/L).

References

• Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies - PMC National Center for Biotechnology Inform
• Improved sample preparation for GC-MS-SIM analysis of ethyl carbamate in wine - PubMed National Institutes of Health (NIH) URL: [2]
• U.S.
• Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine - PMC National Center for Biotechnology Inform
• Determination of ethyl carbamate: Revision of method OIV-MA-BS-25 International Organis

Application Note: A Validated HPLC-UV Method for the Quantification of Ethyl Carbamate

Abstract

Ethyl carbamate (EC), or urethane, is a chemical compound classified as a Group 2A carcinogen, meaning it is probably carcinogenic to humans.[1][2] It naturally forms in fermented foods and beverages such as wine, spirits, soy sauce, and bread during the fermentation process or storage.[3][4][5][6] Due to the potential health risks, regulatory bodies in several countries have established maximum permissible limits for EC in alcoholic beverages.[3][6] This necessitates the availability of robust and reliable analytical methods for its quantification. While gas chromatography-mass spectrometry (GC-MS) is a common reference method, High-Performance Liquid Chromatography (HPLC) with UV detection offers a more accessible alternative for quality control laboratories. This application note presents a detailed protocol for the quantification of ethyl carbamate using a reversed-phase HPLC-UV system. The method incorporates a solid-phase extraction (SPE) step for sample cleanup and has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction and Scientific Principle

Ethyl carbamate is formed from the reaction of ethanol with naturally occurring precursors like urea, citrulline, and cyanate.[1][7] This reaction is accelerated by heat and light, meaning that EC levels can increase during processing (like distillation) and storage.[6]

The analytical challenge in quantifying EC lies in its low concentration within complex sample matrices. Furthermore, ethyl carbamate lacks a strong chromophore, making it difficult to detect with high sensitivity using UV spectrophotometry. Its absorbance is in the low UV range (below 220 nm). This method, therefore, employs UV detection at 210 nm, which provides sufficient response for quantification at levels relevant for regulatory compliance, although it requires a rigorous sample cleanup to minimize interferences from co-eluting matrix components.

The principle of this method is based on reversed-phase chromatography, where the analyte is separated on a nonpolar stationary phase (C18) with a polar mobile phase. After sample cleanup using Solid Phase Extraction (SPE) to remove interfering substances, the extracted EC is injected into the HPLC system. The concentration of EC is determined by comparing the peak area of the analyte in the sample to a calibration curve generated from standards of known concentrations.

Materials and Methods

Reagents and Chemicals

• Ethyl Carbamate (≥99% purity)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• Sodium Chloride (ACS Grade)

• Solid Phase Extraction (SPE) Cartridges: C18, 500 mg, 6 mL

Equipment

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• C18 reversed-phase analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance (0.01 mg readability).

• Class A volumetric flasks and pipettes.

• pH meter.

• Vortex mixer.

• Centrifuge.

• SPE vacuum manifold.

• Syringe filters (0.45 µm, PTFE).

Experimental Protocols

Preparation of Standards

The foundation of accurate quantification is the careful preparation of standards.

• Primary Stock Standard (1 mg/mL): Accurately weigh 100 mg of ethyl carbamate and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol. This solution is stable for up to 6 months when stored at 4°C and protected from light.[8]

• Working Stock Standard (10 µg/mL): Pipette 1 mL of the Primary Stock Standard into a 100 mL volumetric flask and dilute to the mark with a 10% ethanol/water solution (v/v). This mimics the matrix of diluted alcoholic beverages.

• Calibration Curve Standards (0.05 - 2.0 µg/mL): Prepare a series of calibration standards by serial dilution of the Working Stock Standard with 10% ethanol/water. A typical concentration range would be 0.05, 0.1, 0.25, 0.5, 1.0, and 2.0 µg/mL.

Sample Preparation: Solid Phase Extraction (SPE) Protocol

Effective sample preparation is the most critical step for minimizing matrix interference and ensuring method robustness. The SPE protocol is designed to isolate EC from complex matrices like wine or spirits.[3][9]

• Sample Pre-treatment:

  • For spirits (>20% ABV), dilute 5 mL of the sample with 15 mL of ultrapure water to reduce the ethanol concentration to approximately 10%.

  • For wine, use the sample directly.

  • Add 2 g of Sodium Chloride to the 20 mL sample solution and vortex to dissolve. The salt helps to increase the polarity of the aqueous phase, improving the retention of EC on the C18 sorbent.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water through the cartridge. Do not allow the sorbent bed to dry.

• Sample Loading: Load the 20 mL of pre-treated sample onto the conditioned cartridge at a slow, controlled flow rate of approximately 1-2 mL/min.

• Washing (Interference Removal): Wash the cartridge with 5 mL of ultrapure water to remove sugars, organic acids, and other polar interferences.

• Elution: Dry the cartridge under vacuum for 5 minutes. Elute the retained ethyl carbamate with 5 mL of acetonitrile into a collection tube.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the mobile phase. Filter the reconstituted sample through a 0.45 µm syringe filter before injection.

HPLC-UV Chromatographic Conditions

The following parameters were optimized for the separation and quantification of ethyl carbamate.

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic: Acetonitrile / Water (15:85, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
UV Wavelength	210 nm
Run Time	10 minutes

Rationale for Parameter Selection:

• C18 Column: Provides excellent retention and separation for small, moderately polar molecules like ethyl carbamate.

• Mobile Phase: The acetonitrile/water ratio is optimized to achieve a suitable retention time for EC (typically 4-6 minutes) and separate it from early-eluting polar matrix components.

• Low UV Wavelength (210 nm): Necessary due to the poor chromophoric properties of ethyl carbamate. This requires a highly pure mobile phase and a robust sample cleanup to avoid baseline noise and interference.

Experimental Workflow Diagram

The entire process, from sample receipt to final analysis, is outlined below.

Caption: Workflow for HPLC-UV quantification of ethyl carbamate.

Method Validation

The analytical method was validated following the ICH Q2(R1) guideline to demonstrate its suitability for the intended purpose.[10][11][12]

Specificity

Specificity was evaluated by analyzing a blank matrix (10% ethanol/water processed through the SPE protocol) and a spiked matrix sample. The chromatogram of the blank showed no significant interfering peaks at the retention time of ethyl carbamate, confirming the method's specificity.

Linearity

Linearity was assessed by analyzing the prepared calibration standards in triplicate. The peak area was plotted against the nominal concentration, and the relationship was evaluated by linear regression.

Concentration (µg/mL)	Mean Peak Area
0.05	12,540
0.10	25,110
0.25	62,800
0.50	124,950
1.00	250,500
2.00	499,800
R²	0.9995

The method demonstrated excellent linearity over the tested concentration range with a coefficient of determination (R²) > 0.999.

Accuracy and Precision

Accuracy was determined through recovery studies by spiking a blank matrix at three concentration levels (Low, Medium, High). Precision was evaluated as repeatability (intra-day) and intermediate precision (inter-day) and expressed as the relative standard deviation (%RSD).[13]

Spiked Conc. (µg/mL)	Intra-day Recovery (%) (n=6)	Intra-day RSD (%)	Inter-day Recovery (%) (n=6, 3 days)	Inter-day RSD (%)
0.10 (Low)	98.5	2.8	97.9	3.5
0.50 (Med)	101.2	1.9	100.5	2.4
1.50 (High)	99.3	1.5	99.8	2.1

The results show good accuracy and precision, with recoveries within 97-102% and RSDs below 4%, which is well within the acceptable limits for this type of analysis.

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) were calculated based on the standard deviation of the response (σ) and the slope (S) of the calibration curve (LOD = 3.3σ/S; LOQ = 10σ/S).

• Limit of Detection (LOD): 0.015 µg/mL

• Limit of Quantification (LOQ): 0.05 µg/mL

The LOQ of 0.05 µg/mL (equivalent to 50 µg/L) is suitable for monitoring EC in most alcoholic beverages according to established regulatory limits.[3][6]

Method Validation Logic

The relationship between validation parameters ensures a comprehensive assessment of the method's performance.

Caption: Interdependence of analytical method validation parameters.

Conclusion

This application note describes a validated, reliable, and robust HPLC-UV method for the quantification of ethyl carbamate in matrices such as fermented beverages. The use of solid-phase extraction provides effective sample cleanup, enabling the necessary specificity and sensitivity for detection at 210 nm. The method validation results demonstrate excellent linearity, accuracy, and precision, meeting the criteria set by ICH guidelines. While methods like GC-MS or HPLC-FLD may offer lower detection limits[2][14], this HPLC-UV protocol provides a practical and accessible alternative for routine quality control and regulatory monitoring of this important process contaminant.

References

• Ultra-Trace Determination of Methyl Carbamate and Ethyl Carbamate in Local Wines by GC-FID Following Pre concentration with C18-SPE. (2014). Chiang Mai Journal of Science. Available at: [Link]

• Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks. (2016). OIV Methods of Analysis. Available at: [Link]

• Validation of an analytical method for the determination of ethyl carbamate in vinegars. (2012). Food Chemistry. Available at: [Link]

• Improved sample preparation for GC-MS-SIM analysis of ethyl carbamate in wine. (2015). Food Chemistry. Available at: [Link]

• Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. (2015). Toxicological Research. Available at: [Link]

• A Straightforward, Sensitive, and Reliable Strategy for Ethyl Carbamate Detection in By-Products from Baijiu Production by Enzyme-Linked Immunosorbent Assay. (2022). Toxins. Available at: [Link]

• Ethyl Carbamate (Type-II). (2018). OIV Methods of Analysis. Available at: [Link]

• New HPLC Method to Determine Ethyl Carbamate in Alcoholic Beverages Using Fluorescence Detection. (2002). Journal of Food Science. Available at: [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. (2022). ResearchGate. Available at: [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration. Available at: [Link]

• Validation of analytical methods for ethyl carbamate in nine food matrices. (2016). Food Chemistry. Available at: [Link]

• Investigation of ethyl carbamate levels in some fermented foods and alcoholic beverages. (2009). Food Additives & Contaminants. Available at: [Link]

• A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. (2024). Analytical Methods. Available at: [Link]

• Studies on the Ethyl Carbamate Content of Fermented Beverages and Foods: A Review. (2023). Applied Sciences. Available at: [Link]

• Determination of ethyl carbamate in alcoholic beverages: an interlaboratory study to compare HPLC-FLD with GC-MS methods. (2005). Journal of Agricultural and Food Chemistry. Available at: [Link]

• Validation of an analytical method for the determination of ethyl carbamate in vinegars. (2012). Food Chemistry. Available at: [Link]

• Determination of Ethyl Carbamate in Commercial Sweetened Sugar Cane Spirit by ESI-MS/MS Using Modified QuEChERS. (2022). Journal of the Brazilian Chemical Society. Available at: [Link]

• Detection of ethyl carbamate in liquors using surface-enhanced Raman spectroscopy. (2017). IOPscience. Available at: [Link]

• Ethyl carbamate. (2024). Wikipedia. Available at: [Link]

• Ethyl Carbamate Formation from Cyanate in Model System of Ethanol-Water Media Using Response Surface Methodology. (2021). Korean Journal for Food Science of Animal Resources. Available at: [Link]

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High-Sensitivity GC-MS Determination of Ethylcarbamic Acid in Fermented Matrices: A Mechanistic and Methodological Guide

Introduction & Toxicological Significance

Ethylcarbamic acid, universally referred to in analytical and regulatory contexts as ethyl carbamate (EC) or urethane, is a genotoxic and probable human carcinogen (IARC Group 2A)[1][2]. It is naturally formed as a byproduct during the fermentation, distillation, and storage of foods and beverages, including wine, distilled spirits, and soy sauce[3].

Because EC poses significant public health risks, regulatory bodies enforce strict target limits (e.g., <15 µg/L in table wines, <1 mg/L in stone fruit spirits)[4][5]. This necessitates robust, high-throughput analytical methodologies capable of trace-level quantification within highly complex chemical matrices.

Mechanistic Pathway of Formation

The presence of EC is not due to direct biological synthesis but rather a spontaneous chemical reaction. During fermentation, yeast and lactic acid bacteria produce carbamyl precursors such as urea, citrulline, and cyanate[2]. Over time, and accelerated by the application of heat (such as during distillation or pasteurization), these precursors undergo esterification with ethanol to form ethyl carbamate[2][3].

Chemical formation pathways of ethyl carbamate during fermentation.

Analytical Strategy and Causality

Detecting EC presents unique challenges due to its low molecular weight, high polarity, and the extreme complexity of fermented matrices (which often contain high levels of dry extract and ethanol).

• Chromatographic Separation: Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard[6][7]. Because EC is highly polar, a polar capillary column (e.g., Carbowax 20M / PEG) is required to retain and resolve the molecule from co-extractives[6].

• Ionization and Detection: Electron Ionization (EI) coupled with Selected Ion Monitoring (SIM) mode is critical. Full scan mode lacks the sensitivity required for trace analysis due to matrix background noise. The primary quantitative ion is m/z 62 (the [M−C2​H4​]+ fragment), with m/z 74 and 89 serving as qualitative confirmation ions[6].

• The Self-Validating System (Internal Standardization): Matrix effects in GC-MS can severely suppress or enhance analyte signals. While historically propyl carbamate (nPC) was used, modern protocols mandate deuterated ethyl carbamate (EC-d5)[1][8]. By introducing EC-d5 directly into the raw sample prior to any manipulation, the protocol becomes a self-validating system. EC-d5 co-elutes exactly with native EC and experiences identical matrix effects. Any physical losses during extraction or volatilization during concentration occur proportionally to both the native analyte and the internal standard, ensuring the quantitative ratio remains undisturbed[1].

• Extraction Paradigms: To mitigate GC liner contamination from non-volatile matrix components (dry extract > 10 g/L), sample clean-up is mandatory[4]. Solid-Phase Extraction (SPE) using diatomaceous earth columns with dichloromethane or diethyl ether elution is the standard approach[1][8].

Experimental Workflow & Protocol

Step-by-step GC-MS analytical workflow for ethyl carbamate quantification.

Step-by-Step Methodology

A. Reagents and Materials

• Ethyl carbamate standard (CAS: 51-79-6)[8].

• Internal Standard: EC-d5 (CAS: 73962-07-9) or Propyl carbamate (CAS: 627-12-3)[8].

• Solvents: Dichloromethane or Diethyl ether (HPLC grade)[1][8].

• SPE Columns: 50 mL Diatomaceous earth solid-phase adsorption columns[6][8].

B. Sample Preparation (SPE Method)

• Spiking: Pipette 10.0 mL of the sample into a clean flask. If the sample is a high-proof spirit, adjust the alcoholic strength to approximately 40% v/v with ultra-pure water[4][8]. Add exactly 100 µL of the internal standard working solution (e.g., 10 mg/L EC-d5 in absolute ethanol)[8].

• Column Loading: Transfer the spiked sample onto the solid-phase extraction column. Allow it to absorb completely into the packing material for 15 minutes. Causality: Diatomaceous earth acts as a hydrophilic support, trapping the aqueous/ethanol matrix while allowing the relatively non-polar extraction solvent to selectively partition the carbamates.

• Elution: Elute the carbamates using 40 mL of dichloromethane (or diethyl ether for reduced toxicity and improved recovery)[1][6]. Collect the eluate in a 300 mL pear-shaped flask[6].

• Concentration: Concentrate the eluate using a rotary evaporator under vacuum to approximately 1-2 mL[6].

  • Critical Parameter: Maintain the water bath at ≤ 30°C . Causality: Ethyl carbamate is semi-volatile. Excessive heat will cause significant evaporative loss of the analyte[6].

• Final Transfer: Transfer the concentrated residue to a 4 mL graduated concentrator tube. Rinse the flask with 1 mL of solvent and add to the tube. Concentrate the sample to exactly 1.0 mL under a slight nitrogen stream and transfer to a GC autosampler vial[6].

C. GC-MS Instrumental Conditions

• Column: Fused silica capillary column, PEG/Carbowax type (e.g., 30 m × 0.25 mm i.d., 0.25 µm film thickness)[6].

• Injection: 1.0 µL, splitless mode. Injector temperature: 180°C - 220°C[2][6]. Carrier Gas: Helium at a constant flow of 1.0 - 1.2 mL/min[2][6].

• Oven Temperature Program: Initial hold at 40°C for 0.75 min, ramp at 10°C/min to 60°C, then ramp at 3°C/min to 150°C, followed by a rapid ramp to 220°C (hold for 4.25 min)[6]. Causality: The slow ramp through the 60-150°C window ensures baseline resolution of EC from early-eluting matrix alcohols and esters.

• MS Parameters: Transfer line: 220°C. Ion source: 230°C. Mode: SIM (Dwell time 100 ms/ion )[6][7].

Data Presentation & Method Validation

To ensure regulatory compliance, the GC-MS method must be validated for linearity, sensitivity, and precision. Below are the standard target metrics for this protocol.

Table 1: GC-MS SIM Parameters for Carbamate Quantification

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Ethyl Carbamate (EC)	~23.0 - 27.0	62	74, 89
EC-d5 (Internal Standard)	~23.0 - 27.0	64	76, 94
Propyl Carbamate (Alt. IS)	~27.0 - 31.0	62	74, 103

Table 2: Method Validation Metrics

Parameter	Target Value	Causality / Significance
Linear Range	3 – 1000 µg/L	Covers trace contamination up to high-level regulatory limits[1].
Limit of Detection (LOD)	≤ 1.5 µg/L	Ensures reliable detection well below the 15 µg/L FDA target for wines[1][5].
Recovery	90% – 110%	Validates extraction efficiency; mathematically corrected by the IS[3][6].
Precision (RSD)	< 5.0%	Demonstrates the reproducibility of the SPE and GC-MS-SIM workflow[3][7].

References

• OIV-MA-AS315-04 Ethyl carbamate. Type II method. International Organisation of Vine and Wine (OIV). URL:[Link]

• Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks. CVUA Stuttgart (ua-bw.de). URL:[Link]

• Determination of ethyl carbamate: Revision of method OIV-MA-BS-25. International Organisation of Vine and Wine (OIV). URL: [Link]

• Determination of Methyl Carbamate and Ethyl Carbamate in White Liquor by GC-MS. Food Science (spkx.net.cn). URL: [Link]

• Improved sample preparation for GC–MS–SIM analysis of ethyl carbamate in wine. ResearchGate. URL: [Link]

• Determination of Ethyl Carbamate in Wine by Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry. VTechWorks. URL: [Link]

• Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by GC-MS. ChemRxiv. URL: [Link]

• A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. RSC Publishing. URL: [Link]

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• 8. Determination of ethyl carbamate: Revision of method OIV-MA-BS-25 | OIV [oiv.int]

Application Note: Preparation of Ethyl Carbamate Calibration Standards for Quantitative Analysis

Abstract

This document provides a comprehensive, field-proven protocol for the preparation of accurate and reliable ethyl carbamate (urethane) standard solutions for analytical calibration. Ethyl carbamate is a process contaminant found in fermented foods and alcoholic beverages, classified as "reasonably anticipated to be a human carcinogen" by the U.S. National Toxicology Program[1][2]. Its quantification is therefore critical for regulatory compliance and consumer safety. This guide is intended for researchers, analytical scientists, and quality control professionals who perform trace-level analysis of ethyl carbamate, typically using Gas Chromatography-Mass Spectrometry (GC-MS). The protocols herein emphasize safety, accuracy, and validation, explaining the scientific rationale behind each step to ensure trustworthy and reproducible results.

Foundational Principles: Safety and Chemical Properties

Success in creating viable calibration standards begins with a thorough understanding of the analyte and the associated safety requirements. Haste at this stage is a direct cause of downstream analytical failure.

Physicochemical Properties of Ethyl Carbamate

Ethyl carbamate is a white, crystalline solid with well-defined solubility characteristics that dictate the choice of solvents for stock and working solutions[3][4]. Its stability is paramount for the integrity of the prepared standards over time.

Property	Value	Source(s)
Chemical Formula	C₃H₇NO₂	[3][5]
Molar Mass	89.09 g/mol	[3][6]
Appearance	Colorless/white crystals or powder	[3]
Melting Point	46-50 °C	[3]
Boiling Point	182-185 °C	[3][4]
Solubility	Very soluble in water, ethanol, acetone, chloroform, and ether	[4][5][7]
Stability	Stable under standard conditions; decomposes on heating to produce toxic fumes. Incompatible with strong acids, bases, and oxidizing agents.	[4][8]

Critical Safety Mandates

Ethyl carbamate is a suspected human carcinogen and teratogen. [3][9] All handling of the pure compound and concentrated solutions must be performed under stringent safety protocols.

• Engineering Controls: All weighing and solution preparation activities involving ethyl carbamate powder or stock solutions must be conducted inside a certified chemical fume hood to prevent inhalation of airborne particles[9][10].

• Personal Protective Equipment (PPE): Mandatory PPE includes a lab coat, nitrile gloves, and chemical safety goggles. If working with the powder outside of a fume hood is unavoidable, a P3 filter respirator is required[9][11].

• Waste Disposal: All contaminated materials (e.g., pipette tips, weighing paper, vials) and excess solutions must be disposed of as hazardous chemical waste according to institutional and local regulations.

• Exposure Protocol: In case of skin contact, wash the area thoroughly with soap and water. For eye contact, flush with copious amounts of water for several minutes[9][8]. In all cases of exposure, seek immediate medical attention[9].

Materials and Reagents

The quality of calibration standards is directly dependent on the quality of the materials used. Compromising on reagent purity or equipment precision introduces unacceptable error.

• Analyte: Ethyl carbamate, analytical standard grade (purity ≥99%)[12].

• Internal Standard (Recommended): n-Propyl carbamate, Butyl carbamate, or d₅-Ethyl carbamate (purity ≥99%)[12][13][14].

• Solvents: HPLC or GC-grade acetone, absolute ethanol (200 proof), dichloromethane, and ultrapure (Type I) water. The choice of solvent must be compatible with the analytical method (e.g., GC-MS)[13][15][16].

• Glassware: Class A volumetric flasks (10 mL, 50 mL, 100 mL) and glass vials with PTFE-lined caps. Using Class A glassware is essential for the volumetric accuracy required in standard preparation[17].

• Equipment:

  • Analytical balance (readable to at least 0.1 mg).

  • Calibrated variable-volume micropipettes and tips.

  • Vortex mixer.

  • Beakers and graduated cylinders.

Protocol: Systematic Preparation of Calibration Standards

This protocol follows a structured workflow to minimize the propagation of errors, which is a common pitfall when performing serial dilutions[18]. An intermediate stock solution is used to facilitate the accurate creation of low-concentration working standards[19].

Workflow Overview

The following diagram illustrates the logical flow from the primary solid material to the final, injection-ready calibration standards. This multi-step process ensures accuracy and allows for the creation of multiple standard sets over time from a stable primary stock.

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Application Note: Ethylcarbamic Acid (Urethane) Dosing and Administration in In Vivo Rodent Models

Executive Summary & Scientific Rationale

Ethylcarbamic acid (urethane) occupies a highly specialized niche in laboratory animal research. While its clinical and veterinary use has been entirely discontinued due to potent carcinogenic and mutagenic properties[1], it remains an indispensable anesthetic agent for acute, non-recovery in vivo physiological studies in rodents[2].

The primary scientific rationale for selecting urethane over conventional anesthetics (such as isoflurane or ketamine/xylazine) is its unparalleled ability to produce a prolonged, stable plane of surgical anesthesia while preserving autonomic reflexes, cardiovascular tone, and neurotransmission[3][4]. This characteristic makes it the gold standard for complex neurophysiological recordings, urodynamic studies, and cardiovascular phenotyping where autonomic interference would confound experimental data[3][4].

Pharmacodynamics & Mechanism of Action

The preservation of physiological reflexes under urethane anesthesia is rooted in its unique, multi-target pharmacodynamics. Rather than profoundly agonizing a single receptor class, urethane modestly modulates multiple neurotransmitter systems simultaneously. It potentiates inhibitory transmission via GABA_A and glycine receptors, while concurrently inhibiting excitatory transmission through NMDA and AMPA receptors. This dispersed pharmacological profile prevents the catastrophic depression of medullary autonomic centers typically seen with high-dose barbiturates or alpha-2 adrenergic agonists.

Urethane Mechanism of Action: Multi-target receptor modulation preserving autonomic reflexes.

Safety, Ethics, and Handling Directives

Urethane is classified by the International Agency for Research on Cancer (IARC) as a Group 2A carcinogen ("probably carcinogenic to humans")[5]. In rodents, it induces pulmonary adenomas, Zymbal gland tumors, and a variety of other neoplasms via an undefined oncogenic intermediate formed in the blood[6]. Consequently, institutional Animal Care and Use Committees (IACUC) strictly regulate its use:

• Terminal Use Only: Urethane must be restricted to non-recovery (acute) experiments where the animal is euthanized prior to regaining consciousness[1].

• Preparation Safety: Because solid urethane is hygroscopic and poses a severe inhalation risk, all solutions must be prepared inside a certified chemical fume hood using appropriate Personal Protective Equipment (PPE)[2].

• Disposal: Empty containers, contaminated sharps, and animal carcasses must be disposed of strictly as hazardous chemical waste[2].

Quantitative Dosing Guidelines

Dosing varies significantly based on the species, strain, and specific experimental requirements. Below is a synthesized table of validated dosing regimens.

Species	Regimen Type	Dose / Concentration	Route	Clinical Notes & Duration
Rat	Standard Bolus	1.3 - 1.5 g/kg	IP	Anesthesia may last up to 24 hours. Doses >1.5 g/kg are generally lethal[2].
Mouse	Standard Bolus	1.2 - 1.5 g/kg	IP	Often administered in divided doses (e.g., 1.25 g/kg initial, followed by 0.5 g/kg) to avoid acute toxicity[3].
Mouse	Continuous Infusion	0.6 g/kg (Initial) + 0.15–0.23 g/kg/h	IP Catheter	Ideal for stable, repeatable neurophysiological measurements (e.g., visceromotor responses)[7].
Rat	UKX Combination	Urethane (0.13 g/kg) + Ketamine (90 mg/kg) + Xylazine (10 mg/kg)	IP	Provides extended surgical anesthesia (~90 mins) with minimal cumulative toxicity, utilizing 1/10th the standard urethane dose[8].

Validated Experimental Protocols

Protocol A: Standard Bolus Preparation and Administration (Mice/Rats)

Causality Note: Bolus dosing is preferred for acute, short-term terminal procedures where rapid induction is required without complex surgical catheterization.

• Preparation: Inside a certified fume hood, dissolve urethane crystals in sterile, non-pyrogenic 0.9% NaCl to a concentration of 0.2 - 0.3 g/mL. Avoid other solvents to minimize the inherent hypertonicity of the solution[2].

• Administration: Weigh the rodent accurately. Administer the calculated dose via Intraperitoneal (IP) injection. While IV administration is possible for animals already under volatile anesthesia, IP provides a fast, deep plane ideal for terminal endpoints[2].

• Titration: If a surgical plane is not achieved, administer supplemental mini-doses (e.g., 0.2 - 0.5 g/kg) until the complete loss of toe-pinch and palpebral reflexes is confirmed[3][9].

Protocol B: Continuous Infusion for Stable Electrophysiology (Mice)

Causality Note: Continuous infusion mitigates the peak-and-trough effects of bolus dosing, ensuring a highly stable plane for sensitive longitudinal recordings.

• Induction: Induce anesthesia with isoflurane to allow the surgical placement of an IP catheter[7].

• Loading Dose: Administer an initial IP bolus of 0.6 g/kg urethane through the catheter[7].

• Transition: Terminate isoflurane inhalation and allow a 60-minute clearing period to prevent compounding respiratory depression[7].

• Maintenance: Initiate a continuous IP infusion of urethane at 0.15–0.23 g/kg/h using a precision syringe pump for the duration of the experiment[7].

Step-by-step experimental workflow for urethane anesthesia in non-recovery rodent models.

Physiological Monitoring & Caveats

While urethane preserves autonomic reflexes better than alternatives, it induces specific physiological alterations that must be monitored during the experiment:

• Cardiovascular Depression: In mice, urethane anesthesia causes a significant decrease in arterial blood pressure and heart rate variability[3].

• Respiratory Function: Urethane decreases arterial oxygen saturation (SaO2). Providing supplemental oxygen is highly recommended to restore SaO2, although it may not completely reverse systemic hypotension[3].

• Osmotoxicity: IP administration of urethane can cause localized peritoneal fluid accumulation and poor renal function due to the high osmolarity of the required solutions[2].

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Application Note: Green Synthesis of Non-Isocyanate Polyurethanes (NIPUs) via Ethyl Carbamate Transurethanization

Executive Summary

While traditional polyurethanes (PUs) are synthesized via the highly reactive—and highly toxic—polyaddition of isocyanates and polyols[1], the biomedical and sustainable materials sectors are rapidly pivoting toward Non-Isocyanate Polyurethanes (NIPUs)[2]. Among the various NIPU synthetic routes, the transurethanization (or transcarbamoylation) of bis-carbamates with polyols stands out for its ability to produce linear, high-molecular-weight polymers without the use of phosgene derivatives[3].

In this advanced protocol, ethyl carbamate (ethylcarbamic acid ester) is utilized not as a direct drop-in replacement for isocyanates, but as a critical co-monomer precursor[4]. By first reacting ethyl carbamate with a diamine, we generate a stable bis-carbamate intermediate. This intermediate is subsequently polymerized with a diol. This application note details the mechanistic rationale, thermodynamic controls, and a self-validating experimental protocol for this green-chemistry workflow.

Mechanistic Rationale: The Transurethanization Pathway

The synthesis of NIPUs via ethyl carbamate relies on a two-step condensation process.

• Aminolysis (Intermediate Formation): Ethyl carbamate is reacted with an aliphatic diamine (e.g., 1,4-butanediamine). The primary amine attacks the carbonyl carbon of the carbamate. Because ethyl carbamate has been shown in model reactions to effectively highlight the key thermodynamic parameters of primary carbamate functionalization[5], it acts as an ideal precursor, releasing ethanol as a byproduct to form a bis-carbamate monomer[4].

• Transurethanization (Polymerization): The bis-carbamate is reacted with a polyol/diol. This step fundamentally relies on exchanging the alkoxy group of the N-substituted carbamate[6]. Because this is an equilibrium reaction, it requires a Lewis acid catalyst (such as Titanium(IV) butoxide) to increase the electrophilicity of the carbonyl carbon. Furthermore, Le Chatelier's principle must be actively applied: the continuous removal of the low-boiling alcohol byproduct (ethanol) via vacuum distillation is the sole thermodynamic driver pushing the equilibrium toward high-molecular-weight polymer formation.

Fig 1: Reaction pathway for NIPU synthesis utilizing ethyl carbamate via transurethanization.

Experimental Protocol: Self-Validating NIPU Synthesis

This protocol is designed as a self-validating system. At each critical junction, physical or chemical feedback loops ensure that stoichiometric balance and thermodynamic conditions are met before proceeding.

Fig 2: Step-by-step experimental workflow for the synthesis of NIPUs from ethyl carbamate.

Part A: Synthesis of the Bis-carbamate Intermediate

Objective: Synthesize Butane-1,4-bis(ethyl carbamate) with >99% purity to prevent stoichiometric imbalance during step-growth polymerization.

• Reagent Loading: In a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a Dean-Stark apparatus, add 0.20 mol of 1,4-butanediamine and 0.42 mol of ethyl carbamate (a slight 5% molar excess of ethyl carbamate drives the aminolysis of the diamine to completion).

• Inert Atmosphere: Purge the system with dry N2​ for 15 minutes. Causality: Aliphatic amines are highly susceptible to oxidative degradation at elevated temperatures, which would introduce chain-terminating impurities.

• Aminolysis Reaction: Heat the mixture to 120 °C. The reaction will become homogeneous as the ethyl carbamate melts. Maintain stirring for 12 hours.

• Validation Checkpoint 1 (Byproduct Tracking): Monitor the Dean-Stark trap. The reaction is deemed complete only when the theoretical volume of ethanol (~23.3 mL) has condensed. If the volume plateaus prematurely, increase the temperature to 130 °C for an additional 2 hours.

• Purification: Cool the mixture to room temperature to precipitate the crude bis-carbamate. Recrystallize twice from a mixture of toluene/ethanol (80:20 v/v). Dry under vacuum at 60 °C for 24 hours.

• Validation Checkpoint 2 (Purity Confirmation): Perform a melting point (MP) analysis. A sharp MP indicates high purity; a broad range dictates the need for a third recrystallization. Step-growth polymerization strictly requires exact stoichiometry; impure monomers will cap chain growth.

Part B: Transurethanization (Polymerization)

Objective: Polymerize the bis-carbamate with 1,4-butanediol to form the final NIPU.

• Monomer Mixing: In a 250 mL specialized resin kettle equipped with a mechanical overhead stirrer and a vacuum distillation setup, add equimolar amounts (0.10 mol) of the purified Butane-1,4-bis(ethyl carbamate) and 1,4-butanediol.

• Catalyst Addition: Add 0.5 mol% of Titanium(IV) butoxide ( Ti(OBu)4​ ). Causality: The Lewis acid coordinates with the carbamate carbonyl, lowering the activation energy for the diol's nucleophilic attack.

• Oligomerization: Heat the mixture to 150 °C under a continuous N2​ flow for 2 hours to initiate oligomer formation.

• Vacuum Polycondensation: Gradually apply a high vacuum (< 1 mbar) and increase the temperature to 180–200 °C. Causality: The high temperature keeps the growing polymer chains in a melt state, while the vacuum continuously strips away the ethanol byproduct, driving the equilibrium toward high molecular weight.

• Validation Checkpoint 3 (Rheological Tracking): Monitor the torque of the mechanical overhead stirrer. As the molecular weight increases, the melt viscosity will rise exponentially. The polymerization is considered complete when the torque reaches a stable plateau, indicating that the maximum achievable molecular weight has been reached under the current thermodynamic conditions.

• Termination & Analysis: Break the vacuum with N2​ , cool the polymer melt, and extrude. Use FTIR to confirm the complete disappearance of the primary amine/hydroxyl peaks and the presence of the distinct urethane carbonyl stretch at ~1690 cm−1 .

Quantitative Data & Material Properties

NIPUs synthesized via the ethyl carbamate transurethanization route exhibit distinct physical and chemical advantages over traditional isocyanate-based PUs. Thermal analysis of these NIPUs confirms that the dissociation of the incorporated ethyl carbamate-derived linkages typically occurs between 250–350 °C[7].

Table 1: Comparative Analysis of Traditional PU vs. Transurethanization NIPU

Property	Traditional Isocyanate PU	Transurethanization NIPU (Ethyl Carbamate Route)
Monomer Toxicity	Extremely High (Isocyanates, Phosgene)[1]	Low (Ethyl Carbamate, Diamines)
Moisture Sensitivity	High (Reacts with water to form CO2​ bubbles)	Low (Stable in ambient moisture during synthesis)
Thermal Degradation ( Td​ )	~200–250 °C	250–350 °C[7]
Polymerization Mechanism	Polyaddition (No byproducts)	Step-growth Condensation (Ethanol byproduct)
Porosity & Water Absorption	Variable (Prone to unwanted foaming)	Improved structural uniformity and resistance[5]

Conclusion

The utilization of ethyl carbamate as a co-monomer precursor in the synthesis of Non-Isocyanate Polyurethanes represents a highly effective intersection of green chemistry and advanced materials science. By leveraging transurethanization, researchers can bypass the severe toxicity of isocyanates while maintaining precise control over the polymer's molecular weight and thermal properties. Strict adherence to thermodynamic controls—specifically the active removal of condensation byproducts and rigorous intermediate purification—is paramount to achieving high-performance NIPU elastomers and coatings.

References

• PU [Everplast Wiki]. Everplast.
• POLYURETHANE. Chiang Mai Foam Factory.
• Hydroxyl-functional polyurethanes and polyesters: Synthesis, properties and potential biomedical application. ResearchGate.
• Isocyanate-free Synthesis of (Functional) Polyureas, Polyurethanes, and Urethane-containing Copolymers. RWTH Publications.
• Biobased, Non-Isocyanate, 2K Polyurethane Coatings Produced from Polycarbamate and Dialdehyde Crosslinking. ResearchGate.
• Reprocessable Ferulic Acid-Based Nonisocyanate Polythiourethanes and Polyurethanes with High-Performance and Shape Memory Capabilities. ACS Applied Polymer Materials.
• Cellulose carbamates via transcarbamoylation/transurethanization of methyl carbamates in superbase–acid conjugate ionic liquids. ResearchGate.

Sources

• 1. wiki.everplast.net [wiki.everplast.net]
• 2. POLYURETHANE - Chiang Mai Foam Factory [chiangmaifoam.com]
• 3. researchgate.net [researchgate.net]
• 4. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Solid-Phase Extraction (SPE) Techniques for Ethyl Carbamate Isolation

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Discipline: Analytical Chemistry, Food Safety, and Toxicology

Chemical Context and Analyte Clarification

In analytical and toxicological literature, the terminology surrounding "ethylcarbamic acid" requires precise chemical distinction. The free acid, N-ethylcarbamic acid , is a highly unstable intermediate that rapidly decarboxylates under ambient conditions to yield ethylamine and carbon dioxide [1]. Consequently, isolation and quantification protocols do not target the free acid. Instead, they target its stable esterified derivative: ethyl carbamate (EC) , commonly known as urethane.

Ethyl carbamate is a known genotoxic carcinogen that naturally forms in fermented foods, wines, and distilled spirits [2]. Because EC is a small, highly polar, and neutral molecule (MW 89.09 g/mol ), its extraction from complex, ethanol-rich matrices presents a significant thermodynamic challenge. This application note details self-validating Solid-Phase Extraction (SPE) methodologies designed to isolate EC with high recovery and minimal matrix suppression.

Principles of SPE for Ethyl Carbamate

The isolation of EC relies on overcoming two primary matrix interferences: ethanol (which disrupts sorbent retention) and carbohydrates/polyphenols (which cause MS ion suppression).

Causality in Sorbent Selection

Traditional C18 silica sorbents lack the retention capacity for highly polar, low-molecular-weight analytes. Therefore, two primary SPE chemistries are employed:

• Highly Cross-linked Polymeric Sorbents (e.g., ENV+ or HLB): These reversed-phase resins utilize high surface area and π−π interactions to retain EC. However, ethanol acts as a strong eluting solvent on these resins. Studies demonstrate that if the sample matrix exceeds 4% ethanol, EC will prematurely break through the sorbent during the loading phase [3].

• Diatomaceous Earth (Supported Liquid Extraction - SLE/SPE): This is the traditional AOAC and OIV standard. The aqueous sample is immobilized on the hydrophilic diatomaceous earth, and EC is eluted using a water-immiscible solvent like dichloromethane [4].

The Self-Validating System: Isotope Dilution

To ensure the protocol is self-validating, Isotope Dilution Mass Spectrometry (IDMS) is mandatory. By spiking the raw sample with a deuterated internal standard (Urethane-d5) prior to any manipulation, the protocol mathematically corrects for any physical losses during SPE loading, washing, or the highly sensitive nitrogen evaporation step [2].

Experimental Workflow

Fig 1. Self-validating SPE workflow for ethyl carbamate isolation.

Detailed Step-by-Step Protocol: Polymeric Reversed-Phase SPE

This protocol utilizes a highly cross-linked hydroxylated polystyrene-divinylbenzene copolymer (e.g., Isolute ENV+ or Oasis HLB) to provide superior recovery while minimizing the use of toxic chlorinated solvents [5].

Phase 1: Sample Preparation & Self-Validation Setup

• Aliquot: Transfer 5.0 mL of the sample (e.g., wine or spirit) into a clean glass centrifuge tube.

• Internal Standard Spike: Add 50 µL of Urethane-d5 working solution (1 µg/mL in methanol). Vortex for 10 seconds.

  • Causality: Spiking before SPE ensures that the IS undergoes the exact same matrix suppression and extraction efficiency as the endogenous EC, validating the final quantification.

• Ethanol Management: If the sample exceeds 4% ABV (Alcohol by Volume), dilute the sample with ultra-pure water until the ethanol concentration is ≤ 4%.

  • Causality: High ethanol concentrations will act as an eluent, preventing EC from partitioning into the solid phase, leading to catastrophic breakthrough [3].

Phase 2: SPE Execution

• Conditioning: Mount a 200 mg polymeric SPE cartridge on a vacuum manifold. Pass 2.0 mL of Methanol (HPLC grade) followed by 3.0 mL of Ultra-pure Water. Do not allow the sorbent bed to dry.

• Loading: Apply the diluted sample to the cartridge. Allow it to pass through via gravity flow (approx. 1 mL/min).

  • Causality: Gravity flow ensures maximum residence time, allowing the highly polar EC molecules to establish π−π interactions with the divinylbenzene rings.

• Washing: Wash the cartridge with 2.0 mL of Ultra-pure Water to elute highly polar matrix components (sugars, organic acids).

• Drying: Apply vacuum (~10 psi) for 10 minutes to thoroughly dry the sorbent bed.

  • Causality: Residual water will partition into the elution solvent, causing phase separation and drastically prolonging the subsequent evaporation step, which risks volatilizing the EC.

• Elution: Place a glass collection tube under the manifold. Elute the EC sequentially with 3×1.0 mL of Ethyl Acetate.

Phase 3: Concentration & Reconstitution

• Evaporation: Place the collection tube in a water bath at 30°C. Evaporate the ethyl acetate to exactly 0.5 mL under a gentle stream of high-purity Nitrogen.

  • Critical Warning: Do not evaporate to complete dryness. EC is semi-volatile and will be lost if the solvent is completely depleted [4].

• Reconstitution: Bring the final volume to 1.0 mL using the initial LC mobile phase (e.g., 10% Methanol in Water with 0.1% Formic Acid). Transfer to an autosampler vial.

Quantitative Data & Analytical Parameters

To ensure reproducibility across different laboratory setups, the following tables summarize sorbent performance and mass spectrometry parameters.

Table 1: SPE Sorbent Comparison Matrix

Sorbent Type	Elution Solvent	Ethanol Tolerance	Average Recovery (%)	Primary Advantage	Primary Limitation
Polymeric (ENV+/HLB)	Ethyl Acetate	Low ( ≤ 4%)	92 - 98%	Low solvent volume, high purity	Requires sample dilution
Diatomaceous Earth	Dichloromethane	High (up to 40%)	85 - 90%	No dilution required for spirits	Uses toxic chlorinated solvents
Molecularly Imprinted	Methanol	Moderate ( ≤ 15%)	95 - 99%	Extreme selectivity	High cost per cartridge

Table 2: LC-MS/MS MRM Transitions for EC Quantification

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (eV)	Purpose
Ethyl Carbamate	90.1	62.1	12	Quantifier
Ethyl Carbamate	90.1	44.1	20	Qualifier
Urethane-d5 (IS)	95.1	64.1	12	Internal Standard

Note: Ionization is performed in Positive Electrospray Ionization (ESI+) mode. The use of Urethane-d5 directly corrects for matrix effects observed during the transition from m/z 90.1 to 62.1 [2].

Conclusion

The isolation of ethyl carbamate requires a delicate balance of matrix removal and analyte retention. Because the free N-ethylcarbamic acid is unstable, analytical efforts must strictly target its esterified form. By utilizing highly cross-linked polymeric SPE sorbents, carefully managing ethanol concentrations to prevent breakthrough, and employing isotope dilution (Urethane-d5) as a self-validating mechanism, laboratories can achieve robust, reproducible, and highly sensitive quantification of this critical contaminant.

References

• Jagerdeo, E., et al. Analysis of Ethyl Carbamate in Wines Using Solid-Phase Extraction and Multidimensional Gas Chromatography/Mass Spectrometry. Journal of Agricultural and Food Chemistry - ACS Publications. Available at: [Link]

• International Organisation of Vine and Wine (OIV). OIV-MA-AS315-04 Ethyl carbamate analysis in alcoholic beverages: selective detection method by gas chromatography/mass spectrometry. OIV. Available at: [Link]

• Alberts, P., et al. Development of a novel solid-phase extraction, LC-MS/MS method for the analysis of ethyl carbamate in alcoholic beverages: application to South African wine and spirits. PubMed. Available at: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing GC-MS for Trace Ethyl Carbamate Analysis

Welcome to the technical support center for the analysis of ethyl carbamate (EC). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of detecting and quantifying this probable human carcinogen at trace levels.[1][2][3] Ethyl carbamate's polar nature, low molecular weight, and presence in complex matrices like alcoholic beverages and fermented foods present significant analytical challenges.[4][5][6]

This resource moves beyond standard operating procedures to address the nuanced "why" behind methodological choices. It is structured as a series of frequently asked questions and troubleshooting scenarios you are likely to encounter in the lab.

Section 1: Core Methodology & Optimization (FAQs)

This section addresses the foundational questions of method development for robust and sensitive ethyl carbamate analysis.

Q1: How critical is the choice of an internal standard (IS)? Which one should I use?

Answer: The choice of an internal standard is arguably one of the most critical factors for achieving accurate and precise quantification in trace analysis. Its primary role is to compensate for analyte loss during sample preparation and for variations in injection volume.

For ethyl carbamate, the gold standard is an isotopically labeled analog, such as d5-ethyl carbamate (EC-d5) .[6][7][8][9]

• Why it's superior: EC-d5 is chemically identical to the native analyte, meaning it behaves nearly identically during extraction, derivatization, and chromatographic separation. It co-elutes with the target analyte but is distinguished by its mass in the mass spectrometer. This provides the most effective correction for matrix effects and procedural losses.[7]

• Common Alternatives: While historically used, structural analogs like propyl carbamate or butyl carbamate are less ideal.[10][11] Their differing chemical properties can lead to variations in extraction efficiency and chromatographic behavior compared to ethyl carbamate, introducing a potential for quantitative error.[7]

Q2: My matrix is a complex alcoholic beverage. What is the most reliable sample preparation strategy?

Answer: For complex matrices like wine, spirits, or fermented foods, a robust sample cleanup and extraction procedure is non-negotiable to remove interferences and concentrate the analyte. While direct injection is sometimes used for simpler matrices, it often leads to rapid contamination of the GC inlet and column, causing a loss of sensitivity.[2]

Solid-Phase Extraction (SPE) is the most widely adopted and reliable technique.[4][11]

• Mechanism: SPE utilizes a packed cartridge (e.g., polymer-based like ENV+) to retain ethyl carbamate from the diluted sample while allowing matrix components (sugars, acids, pigments) to be washed away. The analyte is then eluted with a small volume of an organic solvent.

• Key Advantages: It provides excellent cleanup, reduces matrix effects, and allows for significant concentration of the analyte, which is crucial for reaching low detection limits.[4]

• Alternative Approaches:

  • Liquid-Liquid Extraction (LLE): Involves extracting EC into an immiscible organic solvent like dichloromethane or diethyl ether.[8][10] It can be effective but often requires larger solvent volumes and may be less efficient at removing all interferences compared to modern SPE methods.[4]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This approach, involving a salting-out extraction, has been successfully adapted for EC analysis in spirits and can be very effective at separating the analyte from sugary matrices.[12]

Q3: Should I derivatize ethyl carbamate before GC-MS analysis?

Answer: While direct analysis of ethyl carbamate is possible, derivatization is highly recommended for trace-level quantification.

• Causality: Ethyl carbamate is a polar molecule containing active amine (-NH2) and hydroxyl (-OH) groups. These groups can interact with active sites (e.g., residual silanols) in the GC inlet liner and column, leading to poor peak shape (tailing) and reduced sensitivity.

• The Solution: Derivatization masks these polar groups, typically by replacing the active hydrogens with non-polar functional groups. For GC-MS, the most common and effective method is silylation .

  • Recommended Reagent: Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent that reacts with ethyl carbamate to form a more volatile and less polar trimethylsilyl (TMS) derivative.[13] This results in sharper, more symmetrical peaks and improved signal-to-noise.

Q4: What are the optimal GC and MS parameters for this analysis?

Answer: Parameter optimization is key to achieving the necessary separation and sensitivity.

• Gas Chromatography (GC):

  • Column: A polar capillary column is essential. Wax-type columns (e.g., ZB-WAX, Carbowax 20M) provide the best selectivity and peak shape for polar compounds like ethyl carbamate and its derivatives.[2][11][14]

  • Injection: Splitless injection is required to transfer the maximum amount of analyte onto the column, which is critical for trace analysis.[2][11] Pay close attention to optimizing the splitless time to ensure quantitative transfer without excessive band broadening.

  • Temperature Program: A typical program starts at a low temperature (e.g., 40-60°C) to trap the analytes, followed by a ramp to a final temperature (e.g., 220°C) to elute the analyte and clean the column.[11]

• Mass Spectrometry (MS):

  • Ionization: Standard Electron Impact (EI) ionization at 70 eV is used.

  • Acquisition Mode: Do not use full scan mode for quantification. Selected Ion Monitoring (SIM) is mandatory for achieving the required sensitivity.[10][11] SIM mode instructs the mass spectrometer to monitor only a few specific, characteristic ions for your analyte, dramatically increasing the dwell time on those ions and improving the signal-to-noise ratio.

  • For even greater selectivity , especially in very complex matrices, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is the state-of-the-art.[6][14][15] By monitoring a specific fragmentation reaction (a precursor ion fragmenting to a product ion), matrix interferences can be virtually eliminated.

Section 2: Troubleshooting Guide

Even with an optimized method, problems can arise. This section provides a logical, cause-and-effect approach to solving common issues.

Q: My ethyl carbamate peak is tailing severely, and my sensitivity is low. What's wrong?

A: This is a classic symptom of active sites in your GC system. Peak tailing occurs when the analyte has secondary, undesirable interactions with the system, smearing the chromatographic peak.

• Check the Inlet Liner: The liner is the first point of contact for your sample. It must be clean and properly deactivated. If you are not derivatizing, using a liner with glass wool can exacerbate the problem by providing more active sites.

  • Solution: Replace the inlet liner. If the problem persists, consider using a more inert, specialized liner (e.g., a silanized liner). Always perform inlet maintenance regularly.

• Column Contamination/Aging: The front end of the GC column can become contaminated with non-volatile matrix components over time, exposing active sites.

  • Solution: "Dry" the column by removing the first 10-15 cm from the inlet end. This often restores performance dramatically. If the column is old, it may need to be replaced.

• Incomplete Derivatization: If you are derivatizing, tailing indicates the reaction may be incomplete, leaving behind underivatized, polar ethyl carbamate.

  • Solution: Review your derivatization protocol. Ensure the reagent is fresh, the reaction time and temperature are adequate, and the sample is free of water, which can quench the reaction.[13]

Q: My results are not reproducible. My calibration curve is good, but my sample replicates have high RSDs (>15%). What should I investigate?

A: Poor reproducibility with a stable instrument response often points to variability in the sample preparation or injection process.

• Inconsistent Sample Preparation:

  • Extraction: Are you ensuring consistent and complete elution from your SPE cartridge? Inconsistent flow rates or incomplete solvent volumes can lead to variable recovery.

  • Evaporation/Reconstitution: If your method involves an evaporation step to concentrate the extract, this is a common source of error. Evaporating to complete dryness can cause the loss of volatile analytes like ethyl carbamate.

    • Solution: Always leave a small amount of solvent (~0.5 mL) and use a gentle stream of nitrogen.[16] Ensure the final volume after reconstitution is precise. Using an autosampler for this step can improve precision.[7]

• Autosampler/Injection Issues:

  • Solution: Check for air bubbles in the syringe, which can lead to inconsistent injection volumes. Ensure the syringe is washing properly between injections to prevent carryover. Verify the injection depth is correct for your inlet liner.

Q: I'm seeing a peak at the correct retention time in my blank (solvent or matrix blank). What is the source of this contamination?

A: This indicates carryover or contamination.

• Injector Carryover: The most likely culprit. High-concentration samples can contaminate the syringe, needle guide, and inlet.

  • Solution: Increase the number of solvent washes in your autosampler sequence before and after each injection. If the problem is severe, you may need to clean the syringe manually or replace the inlet liner and septum.

• Solvent/Reagent Contamination: While less common, check your solvents and reagents by injecting a pure solvent blank.

  • Solution: Use high-purity or HPLC-grade solvents.[4] Ensure reagents are stored properly and are not expired.

Section 3: Protocols & Workflows

Experimental Workflow: General Overview

The following diagram illustrates a typical workflow for the analysis of ethyl carbamate in a liquid matrix.

Caption: General workflow for ethyl carbamate analysis.

Protocol: Solid-Phase Extraction (SPE) of Wine Samples

This protocol is adapted from established methods for alcoholic beverages.[4][11][14]

• Sample & Standard Preparation:

  • Pipette 25 mL of the wine sample into a flask.

  • Spike the sample with a known amount of d5-EC internal standard solution.

  • Dilute the sample back to the original 25 mL volume with deionized water.[14] This step may involve the prior removal of ethanol via vacuum concentration if required by the specific method.[4][14]

• SPE Cartridge Conditioning:

  • Place a polymeric SPE cartridge (e.g., ENV+ or similar) on a vacuum manifold.

  • Condition the cartridge by passing 2 mL of methanol, followed by 3 mL of deionized water. Do not let the cartridge go dry.[4]

• Extraction:

  • Apply the prepared sample to the conditioned cartridge and allow it to pass through under gravity.[4]

  • Wash the cartridge with 2-3 mL of water to remove sugars and other hydrophilic interferences.[4][14]

  • Dry the cartridge thoroughly under vacuum for at least 30-60 minutes to remove all water.[14]

• Elution:

  • Elute the retained ethyl carbamate and d5-EC from the cartridge using small aliquots of a suitable organic solvent (e.g., 3 x 1 mL of ethyl acetate or dichloromethane) into a collection vial.[4][11]

• Concentration:

  • Concentrate the eluate under a gentle stream of nitrogen to a final volume of approximately 0.5-1.0 mL.[11] Do not evaporate to dryness.

  • The sample is now ready for derivatization or direct GC-MS analysis.

Troubleshooting Logic: Low Sensitivity

Use this decision tree to diagnose the root cause of poor signal-to-noise.

Caption: Troubleshooting decision tree for low sensitivity.

Section 4: Key Parameter Tables

Table 1: Recommended Starting GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC Column	Polar, Wax-type (e.g., DB-WAX, ZB-WAX)	Provides necessary selectivity for polar analytes.[2][11]
30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions for good resolution and capacity.
Carrier Gas	Helium	Inert and provides good chromatographic efficiency.
Flow Rate	~1.0-1.2 mL/min (Constant Flow)	Optimal for 0.25 mm ID columns.[2][11]
Inlet Mode	Splitless	Maximizes analyte transfer for trace sensitivity.[2][11]
Inlet Temp	180-220°C	Hot enough to volatilize the analyte without causing degradation.[11]
Oven Program	Initial: 40-60°C, hold 1-2 min	Focuses analytes at the head of the column.[11]
Ramp: 3-10°C/min to 150°C	Separates analytes from solvent and early eluters.[11]
Ramp 2: 20°C/min to 220°C, hold 5 min	Elutes the analyte and cleans the column.[11]
MS Source Temp	230°C	Standard temperature for robust ionization.
MS Quad Temp	150°C	Standard temperature for stable mass filtering.
Acquisition	SIM or MS/MS	Essential for sensitivity and selectivity.[11][14]

Table 2: Diagnostic Ions for Mass Spectrometry

Analyte	Acquisition Mode	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	Reference
Ethyl Carbamate	SIM	62	74, 89	[4][11]
d5-Ethyl Carbamate	SIM	64	78, 94	[4]
Ethyl Carbamate	MS/MS	62 → 44	62 → 45	[14]
d5-Ethyl Carbamate	MS/MS	64 → 44	-	[14]

References

• Hu, X., et al. (2012). Derivatization followed by gas chromatography-mass spectrometry for quantification of ethyl carbamate in alcoholic beverages. Journal of Food Science, 77(4), T75-T80. [Link]

• Dennis, M. J., et al. (1989). Investigation of ethyl carbamate levels in some fermented foods and alcoholic beverages. Food Additives & Contaminants, 6(3), 383-388. [Link]

• Clegg, B. S., & Frank, R. (1988). Detection and quantitation of trace levels of ethyl carbamate in alcoholic beverages by selected ion monitoring. Journal of Agricultural and Food Chemistry, 36(3), 512-516. [Link]

• Canas, B. J., et al. (1989). Determination of ethyl carbamate in distilled alcoholic beverages by gas chromatography with flame ionization or mass spectrometric detection. Journal of the Association of Official Analytical Chemists, 72(5), 743-747. [Link]

• Lachenmeier, D. W., et al. (2016). Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks. Journal of Consumer Protection and Food Safety, 11(4), 349-361. [Link]

• Teixeira, L. S., et al. (2018). New Approach of QuEChERS and GC-MS Triple-Quadrupole for the Determination of Ethyl Carbamate Content in Brazilian cachaças. Frontiers in Chemistry, 6, 114. [Link]

• Jagerdeo, E., et al. (2002). Analysis of Ethyl Carbamate in Wines Using Solid-Phase Extraction and Multidimensional Gas Chromatography/Mass Spectrometry. Journal of Agricultural and Food Chemistry, 50(21), 5797-5802. [Link]

• OIV (2006). Ethyl carbamate analysis in alcoholic beverages: selective detection method by gas chromatography/mass spectrometry. OIV-MA-AS315-04. [Link]

• He, Y., et al. (2020). Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by Gas Chromatography-Mass Spectrometry. Journal of Agricultural and Food Chemistry, 68(39), 10984-10991. [Link]

• Nóbrega, I. C. C., et al. (2015). Improved sample preparation for GC–MS–SIM analysis of ethyl carbamate in wine. Food Chemistry, 177, 23-28. [Link]

• Lim, H. S., & Lee, K. G. (2011). Development and validation of analytical methods for ethyl carbamate in various fermented foods. Food Chemistry, 126(3), 1373-1379. [Link]

• Wang, Y., et al. (2023). Optimization of pretreatment conditions for determination of ethyl carbamate content in cheese by GC-MS/MS. Food Science and Technology. [Link]

• Nóbrega, I. C. C., et al. (2015). Improved sample preparation for GC-MS-SIM analysis of ethyl carbamate in wine. Food Chemistry, 177, 23-28. [Link]

• Ryu, D., et al. (2016). Validation of analytical methods for ethyl carbamate in nine food matrices. Toxicological Research, 32(4), 335-342. [Link]

• Lachenmeier, D. W., et al. (2012). Validation of an analytical method for the determination of ethyl carbamate in vinegars. Food Chemistry, 133(2), 571-575. [Link]

• Joe, F. L., et al. (1991). Quantitation of ethyl carbamate in whiskey, sherry, port, and wine by gas chromatography/tandem mass spectrometry using a triple quadrupole mass spectrometer. Analytical Chemistry, 63(2), 118-122. [Link]

• Weber, J. V., & Sharypov, V. I. (2022). Studies on the Ethyl Carbamate Content of Fermented Beverages and Foods: A Review. Molecules, 27(19), 6245. [Link]

• Šantrůčková, V., et al. (2022). A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. Analytical Methods, 14(30), 2883-2891. [Link]

• Ryu, D., et al. (2015). Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. Journal of the Korean Society for Applied Biological Chemistry, 58(2), 291-297. [Link]

• Ryu, D., et al. (2015). Determination of Ethyl Carbamate in Alcoholic Beverages and Fermented Foods Sold in Korea. Journal of the Korean Society for Applied Biological Chemistry, 58(2), 291-297. [Link]

• Šantrůčková, V., et al. (2022). A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices. Analytical Methods, 14(30), 2883-2891. [Link]

• Riha, M., et al. (2022). Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies. Comprehensive Reviews in Food Science and Food Safety, 21(1), 633-670. [Link]

• Reddit User Post. (2024). Ethyl Carbamate Detection GC/MS vs GC/MS/MS troubleshooting. Reddit r/chemistry. [Link]

• Reddit User Post. (2024). Ethyl Carbamate Detection GC/MS vs GC/MS/MS troubleshooting. Reddit r/Chempros. [Link]

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• 16. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Ethyl Carbamate Formation in Yeast Fermentation

Welcome to the Fermentation Optimization Support Center. This guide provides researchers, scientists, and drug development professionals with advanced troubleshooting frameworks, mechanistic insights, and validated protocols for reducing ethyl carbamic acid (ethyl carbamate/urethane) formation during yeast fermentation.

Core Mechanisms & Causality

Ethyl carbamate (EC) is a Group 2A probable human carcinogen that forms naturally during the fermentation and aging of alcoholic beverages and fermented foods[1][2]. To effectively troubleshoot high EC levels, one must understand the causality of its formation at the genetic and metabolic levels.

In Saccharomyces cerevisiae, the primary precursor to EC is urea. Arginine, a highly abundant amino acid in grape musts and grain mashes, is transported into the yeast cell and cleaved by the arginase enzyme (encoded by the CAR1 gene) into ornithine and urea[3][4].

Under optimal conditions, yeast utilizes the bifunctional enzyme urea amidolyase (encoded by the DUR1,2 gene) to further degrade urea into ammonia and carbon dioxide[5][6]. However, yeast metabolism is subject to Nitrogen Catabolite Repression (NCR) . When preferred nitrogen sources (e.g., glutamine, asparagine) are present in the fermentation medium, the transcription of DUR1,2 is severely repressed[5][7]. Because CAR1 remains active, urea synthesis outpaces degradation. The accumulated intracellular urea is excreted into the fermentation broth, where it spontaneously reacts with ethanol to form ethyl carbamate[6][7].

Metabolic pathway of ethyl carbamate formation from arginine in yeast.

Troubleshooting Guide: Elevated Ethyl Carbamate

When analytical testing reveals EC levels exceeding regulatory thresholds (e.g., >15 µg/L for table wines or >60 µg/L for fortified wines)[8], follow this diagnostic workflow to isolate and neutralize the root cause.

Troubleshooting workflow for elevated ethyl carbamate levels in fermentation.

Frequently Asked Questions (FAQs)

Q: Why does urea accumulate even when our yeast strain possesses a functional DUR1,2 gene? A: This is a classic presentation of Nitrogen Catabolite Repression (NCR). When your fermentation medium contains abundant preferred nitrogen sources, the yeast downregulates DUR1,2 transcription to conserve energy[5]. Arginine continues to be cleaved by CAR1 into urea, but the urea cannot be degraded, leading to its accumulation and eventual excretion[5][7].

Q: How do storage and aging conditions influence the urea-ethanol reaction? A: The conversion of urea and ethanol into EC is a slow, non-enzymatic chemical reaction that is highly temperature-dependent[1][9]. Storing fermented products at elevated temperatures (e.g., >20°C) exponentially increases the rate of EC formation. Fortified wines are particularly susceptible due to their high ethanol concentrations and extended aging periods in warm environments[1][9].

Q: We have eliminated urea, but EC is still forming. Can lactic acid bacteria (LAB) be responsible? A: Yes. If your process involves malolactic fermentation, certain heterofermentative LAB strains (e.g., Oenococcus oeni, Lactobacillus brevis) metabolize arginine via the arginine deiminase (ADI) pathway[3][10]. This pathway excretes citrulline, which acts as a secondary precursor that reacts with ethanol to form EC[3][11].

Quantitative Comparison of Mitigation Strategies

The following table summarizes the efficacy of various genetic and enzymatic interventions designed to reduce EC formation.

Mitigation Strategy	Mechanism of Action	Typical EC / Urea Reduction	Operational Considerations
CAR1 Deletion	Eliminates arginase, preventing the initial arginine-to-urea conversion.	~40–50% EC reduction[3][5]	May impact yeast growth kinetics in nitrogen-poor musts.
DUR1,2 Overexpression	Constitutive expression (e.g., via PGK1 promoter) bypasses NCR, maximizing continuous urea degradation.	~55–89% EC reduction[3][5]	Highly effective; requires regulatory clearance for genetically modified organisms (GMOs).
GZF3 Deletion	Removes the transcriptional repressor of DUR1,2 and DUR3, upregulating urea absorption and degradation.	~41–52% EC reduction[4]	Preserves native CAR1 function while significantly lowering EC.
Immobilized Acid Urease	Enzymatic hydrolysis of extracellular urea into ammonia and CO2.	>90% Urea reduction[12]	Clean-label approach; highly dependent on maintaining a low pH optimum (pH 3.0–4.0).

Standardized Experimental Protocols

Protocol A: CRISPR/Cas9-Mediated Engineering for Low-EC Yeast

Objective: Eliminate urea production and enhance degradation by knocking out CAR1 and GZF3 (a transcriptional repressor of DUR1,2)[4].

• gRNA Design: Design guide RNAs targeting the exonic regions of the CAR1 and GZF3 loci in your target S. cerevisiae strain.

• Transformation: Co-transform the yeast with a Cas9 expression plasmid and linear donor DNA cassettes containing homology arms for precise double-strand break repair.

• Recovery & Selection: Plate the transformed cells on selective media (e.g., lacking uracil or containing specific antibiotics based on your plasmid markers).

• Self-Validation Check (Genotypic): Isolate genomic DNA from surviving colonies and perform colony PCR to confirm the integration of the knockout cassettes. Extract RNA and perform RT-qPCR; a successful edit must show an absence of CAR1 transcripts and a constitutive upregulation of DUR1,2 and DUR3 transcripts[4].

• Self-Validation Check (Phenotypic): Inoculate the engineered strain in a synthetic must medium spiked with 2.5 g/L arginine[6]. After 48 hours of fermentation, measure extracellular urea using a diacetyl monoxime colorimetric assay. The protocol is validated if extracellular urea is <0.5 mg/L (compared to >2.0 mg/L in the wild-type control).

Protocol B: Enzymatic Remediation using Immobilized Acid Urease

Objective: Hydrolyze residual urea in the fermentation broth before it can spontaneously react with ethanol during storage[8][12].

• Baseline Quantification: Measure the initial urea concentration in the fermentation broth using a K-URAMR enzymatic kit[12].

• pH Optimization: Verify that the broth pH is between 3.0 and 4.0. Acid urease derived from Lactobacillus fermentum operates optimally in this acidic range and will denature at neutral pH[8].

• Enzyme Application: Introduce immobilized acid urease into a stirred bioreactor. Dose the enzyme proportionally to the baseline urea (typically 50–100 mg/L)[12].

• Incubation: Agitate the vessel gently at 15–20°C. This temperature facilitates urea hydrolysis into ammonia and CO2 while remaining low enough to prevent the heat-accelerated spontaneous EC formation reaction.

• Self-Validation Check: Sample the broth every 12 hours and run a rapid urea assay. The protocol is deemed successful and complete only when residual urea drops below 0.5 mg/L. At this concentration, the Potential Ethyl Carbamate (PEC) is reduced to <100 µg/L, well below standard regulatory limits[12]. Remove or filter out the immobilized enzyme matrix.

Sources

• 1. winewithseth.com [winewithseth.com]
• 2. fda.gov [fda.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Metabolic Engineering of Saccharomyces cerevisiae to Minimize the Production of Ethyl Carbamate in Wine | American Journal of Enology and Viticulture [ajevonline.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. awri.com.au [awri.com.au]
• 10. Ethyl Carbamate in Fermented Food Products: Sources of Appearance, Hazards and Methods for Reducing Its Content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Improving extraction yield of ethylcarbamic acid from complex matrices

Welcome to the Technical Support Center for Analytical Chemistry . This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with optimizing the extraction and quantification of ethylcarbamic acid (commonly known as ethyl carbamate or urethane) from highly complex matrices.

Ethyl carbamate (EC) is a Group 2A probable human carcinogen naturally formed during fermentation processes[1][2]. Because EC is a small (89.1 Da), moderately polar molecule with high solubility in both water (20–30 g/L) and ethanol (80 g/L)[3], extracting it from complex matrices (e.g., high-lipid fermented foods, protein-rich bovine plasma, or high-ethanol spirits) presents significant thermodynamic and kinetic challenges.

Part 1: The Mechanistic Basis of Matrix Interference

To troubleshoot extraction failures, we must first understand the chemical environment. In complex matrices, EC is synthesized via multiple precursor pathways (Figure 1)[2][3]. The resulting matrix is often an emulsion-prone mixture of proteins, lipids, and co-solvents (like ethanol) that actively resist traditional phase separation.

Fig 1. Mechanistic pathways of ethylcarbamic acid formation in complex matrices.

Part 2: Troubleshooting Guide & FAQs

Q1: We are experiencing low extraction yields (<50%) when analyzing high-protein/lipid solid matrices like sufu, miso, or distillers grains. How can we improve recovery? A1: The causality of your low yield is analyte trapping and emulsion formation. Traditional Liquid-Liquid Extraction (LLE) fails here because EC partitions almost 1:1 between water and medium-polarity solvents (like ethyl acetate)[1]. Furthermore, proteins and lipids act as surfactants, creating unbreakable emulsions. The Fix: Implement a two-step pre-extraction. For solid fermented foods (which can contain >80 ppb EC)[4], first homogenize and pre-extract with acetone. Acetone precipitates the proteins while keeping EC in solution. Follow this with a petroleum ether wash to defat the sample[4].

Q2: When extracting EC from alcoholic beverages (wine, baijiu), our GC-MS baselines are noisy, and reproducibility is poor. What is the optimal workflow? A2: High ethanol content (up to 60% in baijiu) acts as a co-solvent, shifting the thermodynamic equilibrium and preventing EC from partitioning cleanly into the organic extraction phase[3]. The Fix: Transition to Diatomaceous Earth Solid-Phase Extraction (SPE) (e.g., Chem-Elut columns). The diatomaceous earth acts as a massive surface-area scaffold, absorbing the aqueous/ethanolic sample. When a non-polar solvent like dichloromethane is passed through, EC is selectively eluted while polar matrix components remain trapped[5][6].

Q3: How can we reduce the lengthy concentration times and high solvent volumes required by the AOAC standard SPE method? A3: The standard AOAC method requires large volumes of dichloromethane, risking the volatile loss of EC during the nitrogen blow-down phase[5]. The Fix: Adopt Headspace Solid-Phase Microextraction (HS-SPME). By saturating the sample with NaCl and heating it, EC is driven into the headspace. A Carbowax/divinylbenzene (CW/DVB) fiber selectively adsorbs EC[5]. This eliminates organic solvents entirely and integrates directly with GC-MS/MS.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must include an internal validation mechanism. Rule of thumb: Always spike your samples with a deuterated internal standard (EC-d5) prior to extraction. Because EC-d5 shares the exact physicochemical properties of EC, its recovery rate will instantly validate your extraction efficiency and correct for matrix suppression[1][7].

Protocol A: Diatomaceous Earth SPE for Liquid Matrices (Wine/Spirits)

Causality: This method overcomes ethanol co-solvent effects by utilizing solid-support partitioning[6].

• Standard Addition: Spike 10.0 mL of the beverage sample with 100 µL of EC-d5 (400 ppb).

• Column Loading: Load the sample onto a 20 mL unconditioned diatomaceous earth SPE column (e.g., Chem-Elut).

• Equilibration: Allow 15 minutes for the aqueous phase to be completely absorbed into the diatomaceous matrix. Validation Check: The column bed should appear uniformly damp but not pooling liquid.

• Elution: Elute EC by passing 2 × 20 mL of dichloromethane through the column under gravity flow.

• Concentration: Evaporate the eluate under a gentle stream of nitrogen at room temperature to exactly 1.0 mL. Critical Warning: Never evaporate to dryness; EC is semi-volatile and will be permanently lost[1].

Protocol B: Acetone Pre-Extraction for Solid Matrices (Sufu, Distillers Grains)

Causality: Disrupts hydrophobic pockets and precipitates emulsifying proteins[1][4].

• Homogenization: Weigh 20.0 g of the solid sample into a centrifuge tube. Spike with EC-d5.

• Protein Precipitation: Add 150 mL of cold acetone. Homogenize for 3 minutes. Centrifuge at 4000 × g for 10 minutes and collect the supernatant[4].

• Aqueous Transition: Add 20 mL of ultrapure water to the acetone extract, then rotary evaporate at 35°C to remove the acetone.

• Defatting: Wash the residual aqueous solution with 50 mL of petroleum ether. Discard the upper ether layer (contains lipids).

• Final Extraction: Extract the cleaned aqueous layer using Protocol A (SPE) or miniaturized LLE[6].

Part 4: Extraction Methodology Decision Matrix

Fig 2. Decision tree for selecting the optimal ethylcarbamic acid extraction methodology.

Part 5: Quantitative Comparison of Extraction Techniques

To select the best method for your specific matrix, compare the quantitative parameters of the most widely validated techniques[3][5][6][7][8]:

Extraction Method	Ideal Matrix	Solvent Requirement	Recovery Rate (%)	Limit of Detection (LOD)	Primary Advantage	Primary Limitation
Diatomaceous SPE	Wine, Spirits, Soy Sauce	High (~40 mL Dichloromethane)	85.0 – 96.7%	~1.0 ng/mL	Excellent reproducibility; removes ethanol interference.	High solvent toxicity; time-consuming concentration.
HS-SPME	Clean Liquids (Table Wine)	None (Solvent-Free)	90.0 – 100%	9.6 µg/L	Fully automatable; zero solvent waste.	Fibers are fragile and expensive; susceptible to matrix saturation.
Miniaturized LLE (mLLE)	Low-lipid beverages	Low (8 mL Ethyl Acetate)	93.0 – 114%	0.17 µg/L	Fast; high sensitivity when paired with MS/MS.	Prone to severe emulsions in protein/lipid-rich samples.
Acetone Pre-Ext + SPE	Solid Fermented Foods (Sufu)	Very High (Acetone + Ether)	86.7%	Matrix Dependent	Effectively isolates EC from dense solid matrices.	Highly laborious; multiple transfer steps risk analyte loss.
Aqueous Two-Phase (ATPS)	Baijiu, Complex Spirits	Low (Ethanol/Salt gradients)	Matrix Dependent	Matrix Dependent	Green chemistry; highly biocompatible.	Requires extensive thermodynamic optimization per matrix.

References

• Wang, S.H.W., & Yen, G.-C. (1998). Determination of ethyl carbamate in non-alcoholic fermented foods marketed in Taiwan. Journal of Food and Drug Analysis.
• Wu, P., et al. (2018). Rapid Determination of Ethyl Carbamate in Fermented Food by Stable Isotope Dilution Gas Chromatography-Tandem Mass Spectrometry. Journal of Chinese Institute of Food Science and Technology.
• Whiton, R. S., & Zoecklein, B. W. (2000). Determination of Ethyl Carbamate in Wine by Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry. VTechWorks.
• Lachenmeier, D. W., et al. (2005). Analysis of Ethyl Carbamate in Wines Using Solid-Phase Extraction and Multidimensional Gas Chromatography/Mass Spectrometry. ResearchGate.
• Chen, Y., et al. (2020). Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by GC-MS. ChemRxiv.
• Zhang, X., et al. (2025). Comprehensive Insights into Ethyl Carbamate in Baijiu: Occurrence, Metabolic Pathways, Advanced Detection Techniques, and Innovative Mitigation Strategies. Journal of Agricultural and Food Chemistry.
• Ryu, D., et al. (2022). Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine. Preventive Nutrition and Food Science.
• Gowd, V., et al. (2018). Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies. PMC.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. "Determination of ethyl carbamate in non-alcoholic fermented foods mark" by S.H.W. Wang and G.-C. Yen [jfda-online.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine [pnfs.or.kr]

Ethylcarbamic Acid NMR Support Center: Troubleshooting Background Noise &amp; Baseline Artifacts

Welcome to the Technical Support Center for Nuclear Magnetic Resonance (NMR) analysis of ethylcarbamic acid (commonly analyzed as its ester, ethyl carbamate or urethane). Because of its unique structural properties—specifically the partial double-bond character of its C–N bond—and the frequent need for high-sensitivity cryoprobes to detect low-concentration impurities, researchers often encounter severe baseline distortions and peak broadening.

What appears as "background noise" or poor Signal-to-Noise Ratio (SNR) in these samples is rarely just electronic static. This guide provides authoritative, self-validating workflows to help you distinguish and resolve true electronic noise, acoustic ringing, rotameric exchange, and solvent interactions.

Part 1: Diagnostic Workflow

Workflow for diagnosing and resolving NMR baseline and noise artifacts in ethylcarbamic acid.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my 13 C or 15 N NMR spectrum of ethylcarbamic acid exhibit a severe, wavy baseline that obscures quantitative integration? Causality: This is a classic manifestation of acoustic ringing , not sample impurity or random noise. When a radiofrequency (RF) pulse is applied, especially in high-sensitivity cryoprobes with high Q-factors, it induces mechanical vibrations in the probe's metal components. These vibrations generate a spurious RF signal that the receiver detects. Because it decays slowly over tens of microseconds, it creates a severe baseline roll (a "wavy" baseline) upon Fourier transformation, heavily impacting low- γ nuclei like 13 C and 15 N . Resolution: Implement an anti-ringing pulse sequence such as zgig_pisp or the EASY (Elimination of Artifacts in NMR SpectroscopY) sequence . Alternatively, you can increase the pre-scan delay (e.g., the DE parameter in Bruker TopSpin) to allow the ringing to decay before acquisition begins, though this may require backward linear prediction to recover fast-relaxing signals .

Q2: The -NH and -CH 2​ proton signals in my 1 H NMR spectrum appear as broad, amorphous humps that blend into the background noise. Is my sample degrading? Causality: Your sample is likely completely intact. This pseudo-noise is caused by conformational exchange (rotamers) . In primary and secondary carbamates like ethylcarbamic acid, the lone pair on the nitrogen delocalizes into the carbonyl group, giving the C–N bond partial double-bond character. This restricts molecular rotation. At room temperature, the rotation rate is often in the "intermediate exchange regime" on the NMR timescale, causing severe peak broadening that mimics poor SNR and baseline noise . Resolution: Perform Variable Temperature (VT) NMR. Heating the sample accelerates the rotation, pushing it into the fast-exchange regime and coalescing the broad humps into sharp, distinct peaks with high SNR.

Q3: I am observing a massive, broad baseline hump around 4.5 - 5.5 ppm that suppresses the sensitivity of my ethyl carbamate signals. How do I minimize this? Causality: This is caused by chemical exchange between the exchangeable carbamate -NH protons and trace water in hygroscopic NMR solvents (like DMSO- d6​ or CDCl 3​ ). The continuous proton exchange broadens the water peak, creating a massive hump that dominates the dynamic range of the receiver, effectively burying the analyte signals in digitization noise. Resolution: Dry the solvent using activated 4Å molecular sieves for 24 hours prior to sample preparation. If the hump persists, apply a solvent suppression pulse sequence (e.g., presaturation or WATERGATE) centered on the water resonance to restore dynamic range for rapid quantification .

Part 3: Self-Validating Experimental Protocols

Protocol A: Mitigating Acoustic Ringing via Delay Optimization

Self-Validating Step: Before altering parameters, acquire a spectrum of an empty NMR tube. If the baseline roll persists without a sample, the artifact is definitively hardware-induced acoustic ringing, not a broad polymeric impurity.

• Baseline Acquisition: Load the standard single-pulse sequence (e.g., zgig for 13 C) and acquire a standard Free Induction Decay (FID).

• Parameter Adjustment: Locate the pre-scan delay parameter (DE in TopSpin). Increment this value in 2 μ s steps (from the default ~6 μ s up to a maximum of 20 μ s).

• FID Observation: Re-acquire the FID. Observe the first few data points; the initial intense, non-exponential spike (the acoustic ringdown) should diminish.

• Advanced Sequence Application: If the baseline roll persists without an unacceptable loss of analyte signal, switch to the EASY pulse sequence. This sequence acquires a second scan immediately before the T1​ relaxation delay containing only the background/ringing artifacts, subtracting it from the primary scan to yield a clean lineshape free of baseline distortion .

Protocol B: Variable Temperature (VT) NMR for Rotamer Resolution

Self-Validating Step: Before heating, lower the probe temperature by 15 K. If the broad "noise" hump flattens further or begins splitting into two distinct peaks, the broadening is definitively caused by conformational exchange, not paramagnetic contamination or poor shimming.

• Sample Preparation: Prepare the ethylcarbamic acid sample in a high-boiling, deuterated solvent (e.g., DMSO- d6​ , boiling point 189 °C) to safely allow heating.

• Baseline Spectrum: Acquire a standard 1 H NMR spectrum at 298 K. Note the full width at half maximum (FWHM) of the -NH and -CH 2​ resonances.

• Thermal Ramp: Increase the probe temperature in 10 K increments. Allow exactly 5 minutes for thermal equilibration at each step to prevent convection currents, which can degrade shimming.

• Coalescence Monitoring: Monitor the target resonances. As the temperature approaches the coalescence temperature ( Tc​ ), the peaks will broaden maximally, then rapidly sharpen into well-defined peaks as the fast-exchange regime is reached .

• Final Tuning: Re-tune and re-match the probe at the final elevated temperature (e.g., 340 K) to ensure optimal sensitivity and minimal thermal noise.

Part 4: Quantitative Data Summaries

Table 1: Acoustic Ringing Mitigation Strategies & Impact on Baseline

Strategy	Mechanism of Action	Impact on Baseline Roll	Signal Loss Risk
Manual Baseline Correction	Mathematical subtraction of polynomial fit	Moderate (Prone to user bias)	Low
Increased Pre-scan Delay (DE)	Allows mechanical vibrations to decay before acquisition	High	High (Loss of fast-relaxing signals)
EASY Pulse Sequence	Subtraction of isolated ringing artifact via dual-scan	Very High (Near complete removal)	Low
zgig_pisp Sequence	Anti-ring pulse sequence optimized for cryoprobes	Very High	Low

Table 2: Temperature Effects on Ethylcarbamic Acid Rotameric Broadening ( 1 H NMR in DMSO- d6​ )

Temperature (K)	Exchange Regime	-NH / -CH 2​ Peak Shape	Apparent SNR Impact
273	Slow Exchange	Two distinct, sharp peaks	High (Good SNR)
298	Intermediate Exchange	Extremely broad, amorphous hump	Low (Mimics baseline noise)
315	Coalescence ( Tc​ )	Single, maximally broadened peak	Very Low (Indistinguishable from noise)
340	Fast Exchange	Single, sharp peak	High (Optimal SNR)

References

• Removing acoustic ringing baseline curvature in 13C NMR spectra for quantitative analyses Magnetic Resonance in Chemistry, 2023. URL:[Link]

• EASY: a simple tool for simultaneously removing background, deadtime and acoustic ringing in quantitative NMR spectroscopy--part I: basic principle and applications Solid State Nuclear Magnetic Resonance, 2013. URL: [Link]

• Wavy baseline in carbon NMR Chemistry Stack Exchange, 2016. URL:[Link]

• Dynamic 1H NMR Study of the Barrier to Rotation about the C−N Bond in Primary Carbamates and Its Solvent Dependence Journal of Molecular Structure, 2014. URL:[Link]

• Rapid Quantification of Ethyl Carbamate in Spirits Using NMR Spectroscopy and Chemometrics International Journal of Analytical Chemistry, 2012. URL:[Link]

Preventing ethylcarbamic acid degradation during long-term sample storage

Technical Support Center: Preventing Ethylcarbamic Acid Degradation During Long-Term Sample Storage

Welcome to the Technical Support Center for N-Ethylcarbamic Acid ( C2​H5​NHCOOH ) handling and storage. Unlike its stable ester counterpart (ethyl carbamate or urethane), the free ethylcarbamic acid is a highly labile chemical intermediate. This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols to prevent the rapid degradation of this compound during long-term storage.

Troubleshooting Guides & FAQs

Q1: Why does my isolated ethylcarbamic acid sample bubble and lose mass at room temperature? A: The bubbling is caused by spontaneous decarboxylation, releasing carbon dioxide ( CO2​ ) gas. Free carbamic acids are thermodynamically unstable at standard temperature and pressure. The degradation is driven by the highly favorable formation of gaseous CO2​ ( ΔGf∘​=−394.4 kJ/mol) [2]. Thermal energy at room temperature overcomes the weak C–N bond in the neutral or transient zwitterionic form, leading to irreversible cleavage into ethylamine and CO2​ [1]. Self-Validation Tip: If your sealed storage vial shows a bulging septum, degradation has already occurred.

Q2: What is the absolute maximum temperature for storing the free acid without chemical modification? A: To kinetically trap the free acid, strictly cryogenic conditions are required. Literature on the parent carbamic acid ( H2​NCOOH ) demonstrates stability only up to approximately 250 K (-23 °C) [1]. For N-ethylcarbamic acid, we mandate storage at -80 °C (193 K) . At this temperature, the thermal energy is insufficient to facilitate the proton transfer required for zwitterion formation and subsequent C–N bond cleavage.

Q3: How does moisture accelerate the degradation of my stored samples? A: Water acts as a potent nucleophile and facilitates hydrolytic degradation pathways. In moist environments, the carbamic acid undergoes rapid hydrolysis to yield ethylammonium bicarbonate, which further dissociates [2]. Therefore, strictly anhydrous conditions (e.g., ultra-high purity Argon backfilling and Schlenk line techniques) are mandatory to prevent moisture-induced catalytic breakdown.

Q4: I need to archive the sample for several months. Can I chemically stabilize it for room-temperature storage? A: Yes, via reversible salt formation. By introducing a stoichiometric amount of a sterically hindered Brønsted base (e.g., N,N-diisopropylethylamine, DIPEA), you force the deprotonation of the carboxylic acid group. This forms a stable "B-inium" carbamate salt (e.g., DIPEA-ethylcarbamate), which is significantly more stable at room temperature [2]. The free acid can be regenerated later via carefully controlled, low-temperature acidification.

Data Presentation: Storage Stability Profiles

Chemical Species	Structural State	Required Storage Temp	Half-Life / Stability	Primary Degradation Pathway
N-Ethylcarbamic Acid	Free Acid (Neutral/Zwitterion)	-80 °C (Cryogenic)	< 5 mins at 25 °C	Spontaneous Decarboxylation
DIPEA-Ethylcarbamate	B-inium Carbamate Salt	4 °C to 25 °C	> 6 months at 4 °C	Hydrolysis (Moisture sensitive)
Ethyl Carbamate	Carbamate Ester	25 °C (Room Temp)	Indefinite at 25 °C	Highly stable (Requires strong acid/base to degrade)

Mandatory Visualizations

Fig 1: Thermodynamic degradation pathway of N-ethylcarbamic acid via decarboxylation.

Fig 2: Decision matrix and workflow for the stabilization and storage of ethylcarbamic acid.

Experimental Protocols

Protocol 1: Cryogenic Isolation and Storage of Free Ethylcarbamic Acid Use this protocol for short-term storage where the free acid must remain chemically unmodified.

• Cryogenic Quenching: Immediately upon synthesizing N-ethylcarbamic acid, submerge the reaction vessel in a dry ice/acetone bath maintained at -78 °C.

• Solvent Evaporation: Connect the flask to a high-vacuum manifold. Maintain the flask temperature strictly below -40 °C during solvent removal to prevent thermal decarboxylation.

• Inert Atmosphere Backfilling: Once a dry white powder (or frozen matrix) is achieved, backfill the Schlenk flask with ultra-high purity (UHP) Argon. Do not use Nitrogen, as Argon is heavier and provides a superior protective blanket against ambient moisture.

• Sealing and Storage: Transfer the sample to a pressure-rated glass vial pre-chilled to -80 °C. Seal with a PTFE-lined crimp cap. Store immediately in a -80 °C ultra-low temperature (ULT) freezer.

• Self-Validation: Weigh the sealed vial immediately after capping, and again right before experimental use. A mass loss upon opening, or a visibly bulging septum, indicates CO2​ evolution and protocol failure.

Protocol 2: Chemical Stabilization via Salt Formation (Archival Storage) Use this protocol to convert the labile acid into a room-temperature stable B-inium salt for long-term archiving.

• Solubilization: Dissolve the freshly generated ethylcarbamic acid in strictly anhydrous diethyl ether at -40 °C under a continuous Argon atmosphere.

• Base Addition: Dropwise, add 1.05 molar equivalents of N,N-diisopropylethylamine (DIPEA). The steric hindrance of DIPEA prevents nucleophilic attack, while its basicity forces the deprotonation of the carbamic acid [2].

• Precipitation: Allow the solution to stir for 15 minutes at -40 °C. The corresponding DIPEA-ethylcarbamate salt will precipitate out of the ether solution as a stable solid.

• Filtration: Filter the precipitate rapidly under a stream of Argon using a Schlenk frit. Wash the filter cake twice with cold (-20 °C) anhydrous ether.

• Drying and Storage: Dry the salt under vacuum for 2 hours. Transfer the stable powder to an amber vial and store in a desiccator at 4 °C or room temperature.

• Self-Validation: Perform FT-IR spectroscopy on a small aliquot. A successful stabilization will show a shift in the carbonyl ( C=O ) stretch from ~1700 cm⁻¹ (free acid) to the ~1550–1600 cm⁻¹ range, which is characteristic of a stabilized carbamate anion.

References

• Carbamic acid. Wikipedia.[Link]

• Recent Advances in the Chemistry of Metal Carbamates. Molecules (PMC).[Link]

Technical Support Center: Overcoming Matrix Effects in Ethylcarbamic Acid Mass Spectrometry

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Subject: Troubleshooting ion suppression, baseline noise, and quantification errors in LC-MS/MS and GC-MS workflows for ethylcarbamic acid (ethyl carbamate/urethane).

Introduction

Ethylcarbamic acid, commonly known as ethyl carbamate (EC) or urethane ( C3​H7​NO2​ ), is a genotoxic process contaminant frequently monitored in fermented foods, alcoholic beverages, and pharmaceutical products[1]. Due to its low molecular weight (89.09 g/mol ) and high polarity, quantifying EC via mass spectrometry is notoriously difficult. The primary analytical hurdle is the matrix effect —the severe alteration of ionization efficiency caused by co-eluting compounds[2].

This guide provides field-proven, self-validating methodologies to diagnose and overcome these matrix effects.

Diagnostic FAQ: Understanding the Root Cause

Q1: Why does ethyl carbamate suffer from such severe ion suppression in LC-MS/MS? A: Causality: EC lacks a strongly basic functional group, resulting in exceptionally poor proton affinity during Electrospray Ionization (ESI)[1]. When analyzing complex matrices (like wine, soy sauce, or formulated drugs), highly concentrated, co-eluting polar compounds (e.g., sugars, amino acids, salts) outcompete EC for the limited charge available in the ESI droplets. This competition prevents EC from ionizing, leading to severe signal suppression and false-negative quantification[3].

Q2: How do I definitively diagnose and quantify the matrix effect (ME) in my specific sample? A: To build a self-validating analytical system, you must empirically measure the ME rather than assuming it. Self-Validating ME Protocol:

• Prepare a neat standard of EC in a pure solvent (e.g., 10% ethanol/water) at a known concentration (e.g., 50 µg/L).

• Extract your blank matrix (a sample matrix devoid of EC) using your standard sample preparation protocol.

• Post-extraction, spike the blank matrix extract with EC to the same final concentration (50 µg/L).

• Analyze both via MS and calculate:

  ME(%)=(Areaspiked_matrix​/Areaneat_standard​)×100

Interpretation: An ME of 100% means no effect. ME < 80% indicates severe ion suppression; ME > 120% indicates ion enhancement (which is common in GC-MS due to the matrix blocking active sites on the column liner, preventing EC degradation)[4].

Strategic Troubleshooting & Methodologies

Strategy A: Isotope Dilution Mass Spectrometry (IDMS)

The Causality: When matrix removal is incomplete, the most robust correction strategy is IDMS. By spiking the sample with a deuterated internal standard (EC-d5 or Urethane-d5) prior to extraction, the internal standard co-elutes exactly with the native EC[2]. Because EC and EC-d5 share identical physicochemical properties, they experience the exact same degree of ion suppression or enhancement in the MS source. The ratio of their signals remains constant, providing a self-correcting quantification[5].

Protocol: Self-Validating IDMS Workflow

• Spiking: Spike a known volume of the homogenized sample with a precise concentration of EC-d5 working solution prior to any sample manipulation[2].

• Extraction: Perform Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to isolate the carbamate fraction[2].

• LC-MS/MS Analysis: Inject 5-10 µL onto a C18 reversed-phase column using a gradient of water and methanol (both containing 0.1% formic acid)[2].

• MRM Monitoring: Monitor positive ESI transitions.

  • Native EC: m/z 90.1 → 62.1 (quantifier), 44.1 (qualifier)[2].

  • EC-d5: m/z 95.1 → 64.1 (quantifier)[5].

• Validation Check: Ensure the qualifier/quantifier ratio for native EC remains within ±20% of the neat standard. If it deviates, a co-eluting isobaric interference is present, and chromatographic conditions must be adjusted.

Strategy B: Chemical Derivatization with 9-Xanthydrol

The Causality: If IDMS is insufficient due to absolute signal loss (i.e., the EC signal drops below the instrument's Limit of Detection), you must alter the molecule's chemistry. Derivatization with 9-xanthydrol in an acidic environment converts the small, polar EC into 9-xanthyl ethyl carbamate (XEC)[6]. Why it works: The hydrophobic XEC derivative is strongly retained on a C18 column, shifting its elution time far away from the polar matrix components that elute at the solvent front[6]. Furthermore, the addition of a massive conjugated ring system vastly improves ESI+ ionization efficiency and allows for highly sensitive Fluorescence Detection (FLD) as an orthogonal validation method[1].

Protocol: 9-Xanthydrol Pre-Column Derivatization

• Reagent Prep: Prepare a 20 mM solution of 9-xanthydrol in 1-propanol[6].

• Reaction: Mix 100 µL of the sample extract with 600 µL of the 9-xanthydrol reagent and 100 µL of an acid catalyst (e.g., 1.5 M H3​PO4​ or HCl )[6].

• Incubation: Incubate the mixture in the dark at room temperature for 20-60 minutes to ensure quantitative conversion[7]. (Note: Optimized rapid methods can achieve this in 5 minutes under specific conditions[6]).

• Quenching: Neutralize the pH or dilute with the mobile phase to stop the reaction and stabilize the XEC derivative (stable for ~48 hours at pH 2.5)[7].

• Analysis: Analyze via LC-MS/MS or LC-FLD (Excitation: ~233 nm)[6].

Strategy C: Advanced Matrix Removal (Modified QuEChERS)

The Causality: For highly complex matrices like sweetened sugar cane spirits or lipid-rich formulations, traditional LLE leaves too much residual matrix[3]. Modified QuEChERS utilizes salting-out partitioning followed by dispersive SPE (dSPE) with sorbents like PSA (Primary Secondary Amine) to chemically bind and remove sugars, organic acids, and lipids before they ever reach the mass spectrometer, drastically reducing the matrix effect at the source[3].

Quantitative Data: Method Comparison

Mitigation Strategy	Matrix Effect (%)	Limit of Detection (LOD)	Recovery (%)	Throughput / Cost
LLE + LC-MS/MS	High Suppression (<50%)	10-20 µg/L	70-85%	Medium / Low
SPE + GC-MS	Moderate (70-90%)	2-5 µg/L	85-95%	Low / High
Modified QuEChERS + DI-ESI-MS/MS	Low (90-105%)	48.0 µg/L[3]	95-102%	High / Medium
9-Xanthydrol Deriv. + LC-MS/MS	Negligible (~100%)[6]	<1 µg/L	90-98%	Medium / Low
IDMS (EC-d5) + GC-MS/MS	Corrected (N/A)	<2 µg/kg[5]	94-108%[5]	High / High

Workflow Visualizations

Logical workflow for diagnosing and resolving ethyl carbamate matrix effects.

Step-by-step 9-xanthydrol derivatization workflow for ethyl carbamate LC-MS/MS analysis.

References

• NIH/PMC. "Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies". NIH. URL:[Link]

• ResearchGate. "Rapid Determination of Ethyl Carbamate in Fermented Food by Stable Isotope Dilution Gas Chromatography-Tandem Mass Spectrometry". ResearchGate. URL: [Link]

• RSC Publishing. "A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices". RSC. URL: [Link]

• Embrapa. "Improved sample preparation for GC-MS-SIM analysis of ethyl carbamate in wine". Embrapa. URL: [Link]

• Academia.edu. "Determination of ethyl carbamate in wine by high performance liquid chromatography: Formation of 9-xanthydrol ethyl carbamate (XEC) as a function of reaction time and pH". Academia. URL: [Link]

• SciELO. "Determination of Ethyl Carbamate in Commercial Sweetened Sugar Cane Spirit by ESI-MS/MS Using Modified QuEChERS and 18-Crown-6/Trifluoroacetic Acid Spiking Additives". SciELO. URL: [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. researchgate.net [researchgate.net]
• 6. A rapid and improved method for the determination of ethyl carbamate in foodstuffs of different matrices - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00643G [pubs.rsc.org]
• 7. (PDF) Determination of ethyl carbamate in wine by high performance liquid chromatography [academia.edu]

Reference Data & Comparative Studies

Ethylcarbamic Acid (Urethane) vs. Ketamine for Rodent Anesthesia: A Comparative Guide for Preclinical Research

Selecting the appropriate anesthetic regimen is a critical variable in preclinical rodent models. The choice directly impacts not only animal welfare but also the physiological baseline and validity of experimental data. This guide provides an objective, data-driven comparison between ethylcarbamic acid (urethane) and ketamine-based cocktails (typically formulated with xylazine). By analyzing their pharmacodynamics, physiological stability, and experimental suitability, researchers can make informed decisions tailored to their specific in vivo applications.

Pharmacodynamics and Mechanisms of Action

The divergent physiological profiles of urethane and ketamine stem from their distinct molecular targets.

• Ethylcarbamic Acid (Urethane): Urethane is unique because it lacks a single predominant target molecule. Instead, it exerts modest effects across multiple ion channels, potentiating inhibitory receptors (GABA_A, glycine, and nicotinic acetylcholine) while weakly inhibiting excitatory receptors (NMDA and AMPA)[1]. This broad, low-affinity modulation allows urethane to induce a long-lasting anesthetic state that closely mimics natural sleep, preserving spontaneous brain state alternations and spinal reflexes[1].

• Ketamine/Xylazine: Ketamine is a dissociative anesthetic that acts primarily as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, blocking excitatory glutamatergic transmission[2]. Because ketamine alone causes muscle rigidity and sympathetic stimulation, it is almost exclusively co-administered with xylazine, an α2​ -adrenergic agonist that provides muscle relaxation, sedation, and analgesia[2].

Pharmacodynamic targets of Urethane vs. Ketamine/Xylazine in rodents.

Physiological Stability: Cardiovascular and Respiratory Effects

The causality behind choosing one anesthetic over the other often relies on the physiological systems being studied.

• Cardiovascular and Respiratory Preservation (Urethane): Urethane is highly favored in cardiovascular, respiratory, and urodynamic studies because it maintains heart rate, blood pressure, and respiratory drive remarkably close to awake baselines[3]. It preserves the micturition reflex and parasympathetic tone, making it the gold standard for acute urodynamic recordings[4].

• Cardiovascular Depression and Hypoxemia (Ketamine/Xylazine): While ketamine alone stimulates the cardiovascular system, the addition of xylazine leads to a net effect of cardiovascular depression. Mice anesthetized with ketamine/xylazine frequently exhibit hypoxemia, bradycardia, and respiratory depression[3]. Consequently, supplemental oxygen and thermal support are mandatory to prevent physiological deterioration during prolonged procedures[3].

Quantitative Data Comparison

The following table summarizes the experimental parameters and physiological impacts of both regimens based on standard rodent protocols[3][5][6][7].

Parameter	Ethylcarbamic Acid (Urethane)	Ketamine / Xylazine Cocktail
Primary Use Case	Terminal (non-recovery) neurophysiology / urodynamics	Survival surgeries, general immobilization
Typical Dose (Mice)	1.2 – 1.5 g/kg (Intraperitoneal)	Ketamine 80-100 mg/kg + Xylazine 5-10 mg/kg (IP)
Duration of Action	8 – 12 hours (Single dose)	15 – 30 minutes (Surgical plane)
Cardiovascular Effect	Highly stable; minimal deviation from baseline	Bradycardia, transient hypertension followed by hypotension
Respiratory Effect	Stable; preserves hypercapnic ventilatory response	Respiratory depression; hypoxemia is common
Carcinogenicity	High (Mutagenic/Carcinogenic)	None
Re-dosing Strategy	Rarely required	1/3 dose of Ketamine only (Do not redose Xylazine)

Self-Validating Experimental Protocols

To ensure reproducibility and animal welfare, the following protocols outline the step-by-step methodologies for administering these anesthetics.

Protocol A: Urethane Anesthesia for Terminal Neurophysiology (Mice)

Causality Note: Urethane is administered to achieve a prolonged, steady-state anesthesia without the need for redosing, which could disrupt delicate electrophysiological recordings.

• Preparation (Fume Hood): Due to its carcinogenic properties, weigh and dissolve urethane powder in sterile 0.9% saline or non-pyrogenic water inside a certified chemical fume hood to a concentration of 150 mg/mL[7].

• Administration: Administer a single dose of 1.2 to 1.5 g/kg via intraperitoneal (IP) injection[7].

• Induction and Validation: Place the animal in a warmed induction chamber. Urethane has a slow onset; wait 15–30 minutes. Validate the depth of anesthesia by checking for the loss of the palpebral (blink) reflex and the absence of a withdrawal response to a firm toe pinch[7].

• Maintenance: The animal will remain in a surgical plane for 8–12 hours[6]. No supplemental doses are typically needed.

• Termination: Euthanize the animal at the end of the procedure without allowing it to recover consciousness, as urethane causes severe post-operative distress and tumor genesis[7][8].

Protocol B: Ketamine/Xylazine Anesthesia for Survival Surgery (Mice)

Causality Note: Xylazine is never redosed because its half-life exceeds that of ketamine; accumulating xylazine causes fatal cardiovascular collapse.

• Preparation: Create a sterile cocktail. For a 10 mL solution, mix 1.0 mL Ketamine (100 mg/mL), 0.5 mL Xylazine (20 mg/mL), and 8.5 mL sterile 0.9% saline[5].

• Administration: Inject the cocktail IP at a dose of 80-100 mg/kg Ketamine and 5-10 mg/kg Xylazine[5].

• Induction and Support: Induction occurs rapidly (3–5 minutes). Immediately provide supplemental oxygen to counter hypoxemia and place the animal on a feedback-controlled heating pad to prevent hypothermia[3][5].

• Validation: Confirm surgical anesthesia via the loss of the pedal withdrawal reflex.

• Maintenance (Re-dosing): If the animal exhibits a reflex during surgery, administer a top-up dose consisting of only 1/3 of the original Ketamine dose[5].

• Recovery: Administer appropriate post-operative analgesia (e.g., Meloxicam or Buprenorphine) and monitor the animal in a warmed cage until sternal recumbency is achieved[5].

Workflow for selecting and maintaining rodent anesthesia protocols.

Ethical and Safety Considerations

The most significant divergence between these two regimens lies in occupational and animal safety. Urethane (ethyl carbamate) is a known mutagen and multi-site carcinogen[7][8]. Institutional Animal Care and Use Committees (IACUC) strictly prohibit the use of urethane for survival surgeries[7]. Furthermore, researchers must handle urethane powder within a certified fume hood and dispose of all associated materials as hazardous waste to prevent occupational exposure, particularly for pregnant personnel due to its antimitotic potential[7]. Conversely, ketamine is a DEA-controlled substance requiring secure storage and rigorous logging, but it poses no carcinogenic risk to the animal, making it the standard for recovery procedures[9][10].

References

• Frontiers - Anesthetized animal experiments for neuroscience research.1

• MDPI - A Comparison of Brain-State Dynamics across Common Anesthetic Agents in Male Sprague-Dawley Rats.2

• PMC/NIH - Effects of Ketamine Compared with Urethane Anesthesia on Vestibular Sensory Evoked Potentials and Systemic Physiology in Mice.3

• PLOS - Anesthetic protocols for urodynamic studies of the lower urinary tract in small rodents—A systematic review.4

• BenchChem - A Comparative Analysis of Urethane and Ketamine/Xylazine Anesthesia for Research Applications.6

• University of North Texas - Use of Urethane in Rodents.7

• GV-SOLAS - Specialist information: The use of urethane in experiments with rodents and rabbits.8

• Einstein Med - Anesthesia and Analgesia in Mice.5

• Knowledge Base - Rodent Anesthesia and Analgesia Guideline.9

• UIC - Suggested Regimes for Anesthesia, Analgesia, and Sedation of Laboratory Animals.10

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. journals.plos.org [journals.plos.org]
• 5. einsteinmed.edu [einsteinmed.edu]
• 6. benchchem.com [benchchem.com]
• 7. research.unt.edu [research.unt.edu]
• 8. gv-solas.de [gv-solas.de]
• 9. Rodent Anesthesia and Analgesia Guideline [ohiostateresearch.knowledgebase.co]
• 10. brl.uic.edu [brl.uic.edu]

Ethylcarbamic acid vs methylcarbamic acid toxicity comparison

Comparative Toxicity Guide: Ethylcarbamic Acid vs. Methylcarbamic Acid

As a Senior Application Scientist in drug development and toxicology, evaluating the safety profiles of structurally similar compounds is a critical exercise in mitigating late-stage attrition. Ethylcarbamic acid (ethyl carbamate/urethane) and methylcarbamic acid (methyl carbamate) are homologous esters of carbamic acid. Despite differing by only a single methylene group in their alkyl chain, their toxicological profiles, metabolic fates, and mechanisms of carcinogenicity diverge profoundly.

This guide provides an objective, data-driven comparison of their toxicokinetics, supported by field-proven experimental protocols to help researchers distinguish between genotoxic and non-genotoxic modes of action.

The fundamental difference in toxicity between these two carbamates lies in their metabolic activation.

Ethyl Carbamate (Genotoxic): Ethyl carbamate is a potent, multisite carcinogen classified as a Group 2A (probably carcinogenic to humans) agent by the IARC [[1]](). Its toxicity is driven by hepatic metabolism via the cytochrome P450 enzyme CYP2E1. It is oxidized to vinyl carbamate, which is subsequently converted into vinyl carbamate epoxide 2. This epoxide is a highly reactive proximate carcinogen that forms covalent adducts with DNA, directly initiating mutagenesis [[2]]().

Methyl Carbamate (Non-Genotoxic): Methyl carbamate lacks the ethyl group required to form a DNA-reactive epoxide [[3]](). Instead, its primary metabolic route is ester hydrolysis. Its weaker, suspected carcinogenic activity is strictly non-genotoxic and is considered secondary to chronic inflammation and cell proliferation caused by chemical bioaccumulation 3.

Metabolic pathways of ethyl carbamate (genotoxic epoxidation) vs. methyl carbamate (hydrolysis).

Species-Specific Pharmacokinetics & Clearance

A defining characteristic of methyl carbamate is its highly species-dependent toxicity, a phenomenon thoroughly documented by the National Toxicology Program (NTP) 4. While ethyl carbamate is a potent carcinogen across multiple species, methyl carbamate induces tumors in F344 rats but not in B6C3F1 mice 5.

The Causality of Species Variance: This discrepancy is dictated by metabolic clearance rates. Mice rapidly hydrolyze methyl carbamate, eliminating approximately 70% of the dose as exhaled CO2 within 48 hours 5. In stark contrast, rats only eliminate about 18% as CO2 in the same timeframe 5. This metabolic bottleneck in rats leads to severe bioaccumulation upon repeated exposure, resulting in higher peak tissue concentrations that trigger chronic cellular damage and secondary carcinogenesis 5.

Quantitative Toxicity Comparison

Parameter	Ethyl Carbamate (Urethane)	Methyl Carbamate
IARC Classification	Group 2A (Probably carcinogenic) 1	Suspected Carcinogen (Weaker) 6
Genotoxicity (Pig-a Assay)	Positive (16.4-fold mutation increase) 3	Negative (No mutagenic effects) 3
Primary Toxic Mechanism	DNA-reactive epoxide formation 2	Bioaccumulation & inflammation [[5]]()
48-hr Clearance to CO2 (Mice)	N/A (Metabolized via CYP2E1)	~70% 5
48-hr Clearance to CO2 (Rats)	N/A (Metabolized via CYP2E1)	~18% 5
Target Organs (Rodents)	Multisite (lung, liver, skin, mammary) 2	Liver (Rats only) 5

Experimental Protocols: Validating Toxicity Mechanisms

To objectively differentiate the safety profiles of these carbamates, we rely on robust, self-validating experimental systems.

Protocol A: In Vivo Pig-a Mutation Assay (Genotoxicity Screening)

Purpose: To directly quantify in vivo genotoxicity by measuring mutations in the X-linked Pig-a gene 3. Causality & Self-Validation: A mutation in Pig-a halts the synthesis of GPI anchors, causing erythrocytes to lose surface markers like CD59. By using flow cytometry to count CD59-negative cells, we measure mutation frequency. The assay is self-validating: because reticulocytes (RETs) mature into erythrocytes (RBCs), a true genotoxic event must show a temporal lag where mutant RETs peak before mutant RBCs. If this kinetic lag is absent in the positive control (ethyl carbamate), the run is analytically void.

Step-by-Step Methodology:

• Dosing: Administer test compounds (e.g., ethyl carbamate at 100 mg/kg or methyl carbamate at 400 mg/kg) via oral gavage to male Sprague Dawley rats for 28 consecutive days.

• Kinetic Blood Collection: Draw peripheral blood on Days 15, 29, and 43 to capture the biological lag time of erythrocyte turnover 3.

• Fluorescent Staining: Label the blood samples with antibodies targeting general red blood cell markers (e.g., HIS49) and the GPI-anchored protein CD59.

• Flow Cytometry Analysis: Process samples through a flow cytometer to isolate and quantify the frequency of CD59-negative mutant RETs and RBCs.

• Data Verification: Confirm that ethyl carbamate induces a >15-fold increase in mutations peaking around Day 43, while verifying the absence of such spikes in the methyl carbamate cohort [[3]]().

Step-by-step workflow of the self-validating in vivo Pig-a mutation assay.

Protocol B: Comparative Pharmacokinetic Clearance Assay (14C-Radiolabeling)

Purpose: To quantify the species-specific metabolism of methyl carbamate to CO2 in mice vs. rats [[5]](). Causality & Self-Validation: By tagging the carbonyl carbon of methyl carbamate with Carbon-14, its ultimate metabolic fate (hydrolysis to CO2) is tracked in exhaled breath. The strict mass balance of radioactivity (exhaled CO2 + urine + feces + carcass) must approximate 100%. Any significant deviation invalidates the recovery protocol, ensuring data integrity.

Step-by-Step Methodology:

• Administration: Administer a single oral dose of 14C-labeled methyl carbamate to F344 rats and B6C3F1 mice.

• Metabolic Housing: Immediately place the subjects into sealed glass metabolic cages equipped with unidirectional airflow.

• CO2 Trapping: Route the exhaust air through a series of ethanolamine/methanol traps explicitly designed to capture exhaled 14CO2.

• Fraction Collection: Collect urine, feces, and CO2 trap aliquots at intervals of 4, 8, 12, 24, and 48 hours post-dose.

• Scintillation Counting: Quantify the radioactivity in all biological fractions using liquid scintillation counting.

• Data Analysis: Calculate the percentage of the administered dose eliminated as CO2 to confirm the ~70% (mice) vs. ~18% (rats) clearance dichotomy 5.

References

• Ethyl carbamate - Wikipedia. wikipedia.org. 1

• • Summary of Data Reported - IARC Publications. who.int. 2

• Methyl carbamate. Species-dependent variations in metabolism and clearance in rats and mice - PubMed. nih.gov.5

• TR-328: Methyl Carbamate (CASRN 598-55-0) in F344/N Rats and B6C3F1Mice (Gavage Studies) - National Toxicology Program. nih.gov. 4

• Rat Pig-a mutation assay responds to the genotoxic carcinogen ethyl carbamate but not the non-genotoxic carcinogen methyl carbamate - PubMed. nih.gov. 3

• Safety Data Sheet: Methyl carbamate - Chemos GmbH&Co.KG. chemos.de. 6

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• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. Rat Pig-a mutation assay responds to the genotoxic carcinogen ethyl carbamate but not the non-genotoxic carcinogen methyl carbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Methyl carbamate. Species-dependent variations in metabolism and clearance in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemos.de [chemos.de]

Ethylcarbamic acid vs urethane nomenclature in scientific literature

Title: The Isomeric Illusion: Ethylcarbamic Acid vs. Urethane Nomenclature in Chemical Biology

As a Senior Application Scientist, I frequently encounter experimental failures rooted not in poor laboratory technique, but in chemical misidentification. One of the most pervasive nomenclature traps in pharmacological research is the conflation of urethane and ethylcarbamic acid .

While these terms are often used interchangeably in poorly translated supplier catalogs, they represent distinct chemical entities with vastly different thermodynamic stabilities and biological mechanisms. Ordering "ethylcarbamic acid" for an in vivo anesthesia protocol—expecting urethane—can lead to catastrophic cohort loss. This guide objectively deconstructs this nomenclature crisis, compares the physicochemical realities of these structural isomers, and provides a self-validating analytical protocol to ensure reagent integrity.

Section 1: The Nomenclature Trap and Structural Reality

Urethane is the trivial name for ethyl carbamate ( NH2​COOC2​H5​ ), an ester formed by the formal condensation of ethanol with carbamic acid[1]. It is a highly stable, odorless, white crystalline solid[2].

Conversely, true ethylcarbamic acid ( CH3​CH2​NHCOOH ) is an N-substituted carbamic acid. Herein lies the trap: urethane and true ethylcarbamic acid are exact structural isomers, sharing the identical molecular formula ( C3​H7​NO2​ ) and molecular weight of 89.09 g/mol [3].

However, free carbamic acids are notoriously unstable; the migration of a hydrogen atom from nitrogen to oxygen affords a transient species whose detection is extremely difficult and isolation rare[4]. True ethylcarbamic acid spontaneously decarboxylates into ethylamine and CO2​ . Therefore, any commercial bottle labeled "ethylcarbamic acid" that contains a stable solid is almost certainly mislabeled urethane (a translation artifact of the German Carbaminsäureethylester or "carbamic acid ethyl ester") or a stabilized N-ethylcarbamate ester[5].

Section 2: Mechanistic & Toxicological Divergence

The biological applications of these compounds diverge entirely based on their structural connectivity.

• Urethane (Ethyl Carbamate): Historically utilized as an animal anesthetic, urethane provides long-lasting surgical anesthesia with minimal respiratory depression. However, it is a recognized Group 2A carcinogen[6]. Mechanistically, a fraction of urethane is oxidized by the cytochrome P450 enzyme CYP2E1 into an epoxide intermediate (vinyl carbamate epoxide), which covalently binds to DNA, inducing point mutations and tumorigenesis[7].

• Ethylcarbamic Acid Derivatives: Because the free acid is unstable, it is utilized in medicinal chemistry exclusively as stabilized esters (e.g., ethyl N-ethylcarbamate)[8]. These derivatives do not possess the GABAergic anesthetic properties of urethane. Instead, complex N-ethylcarbamate esters are critical intermediates in the synthesis of active pharmaceutical ingredients (APIs), such as the acetylcholinesterase inhibitor rivastigmine[9].

Table 1: Physicochemical and Structural Comparison of Isomeric Carbamates

Property	Urethane (Ethyl Carbamate)	True Ethylcarbamic Acid
IUPAC Name	Ethyl carbamate	Ethyl hydrogen carbamate
Molecular Formula	C3​H7​NO2​	C3​H7​NO2​
Molar Mass	89.09 g/mol	89.09 g/mol
Structural Connectivity	NH2​−COO−CH2​CH3​	CH3​CH2​−NH−COOH
Thermodynamic Stability	Highly stable solid	Highly unstable (spontaneous decarboxylation)
Primary Application	Veterinary anesthetic, co-solvent	Transient intermediate; stabilized as API esters
Metabolic Fate	CYP2E1 oxidation to carcinogenic epoxides	Decarboxylation to ethylamine

Section 3: Orthogonal Validation Protocol (LC-MS/MS)

Because urethane and true ethylcarbamic acid are isomers (MW 89.09 g/mol ), standard MS1 (single quadrupole) analysis cannot distinguish them. To definitively validate the contents of a commercial bottle, you must employ a self-validating system utilizing collision-induced dissociation (CID).

Objective: Differentiate isomeric carbamates by exploiting their distinct neutral loss pathways.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of the unknown carbamate in 1 mL of LC-MS grade Methanol. Dilute 1:100 in 0.1% Formic Acid in Water.

  • Causality Check: Formic acid is critical here; it ensures efficient protonation of the carbamate nitrogen, driving a strong signal in Positive Electrospray Ionization (ESI+) mode.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column. Run a rapid gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• MS/MS Acquisition & Interpretation:

  • Isolate the shared precursor ion at m/z 90.05 ( [M+H]+ ).

  • Apply a collision energy of 15-20 eV.

  • Urethane Signature: Look for a dominant product ion at m/z 44 ( [NH2​CO]+ ). Logic: This occurs via the neutral loss of ethanol (46 Da), which is only chemically possible if the ethyl group is attached to the oxygen (an ester linkage).

  • Ethylcarbamic Acid Signature: Look for a dominant product ion at m/z 46 ( [CH3​CH2​NH3​]+ ). Logic: This occurs via the rapid neutral loss of CO2​ (44 Da), confirming the ethyl group is attached directly to the nitrogen.

Section 4: Pathway Visualization

The following diagram maps the logical divergence between these two frequently confused nomenclatures, highlighting their respective stability and metabolic fates.

Fig 1: Divergent stability and metabolic pathways of carbamate structural isomers.

References

• Title: Ethyl carbamate - Wikipedia | Source: wikipedia.org | URL: [Link]

• Title: Recent Advances in the Chemistry of Metal Carbamates | Source: mdpi.com | URL: [Link]

• Title: Urethane - NIST WebBook | Source: nist.gov | URL: [Link]

• Title: N-Ethylcarbamic Acid 3-[(1S)-1-(Dimethylamino)ethyl]phenyl Ester-d6 | Source: pharmaffiliates.com | URL: [Link]

• Title: Carbamic acid, ethyl ester (CID 5641) | Source: pubchem.ncbi.nlm.nih.gov | URL: [Link]

• Title: Carbamic acid, ethyl-, ethyl ester (CID 12195) | Source: pubchem.ncbi.nlm.nih.gov | URL: [Link]

Sources

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• 2. Carbamic acid, ethyl ester | NH2COOC2H5 | CID 5641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Urethane [webbook.nist.gov]
• 4. mdpi.com [mdpi.com]
• 5. Carbamic acid, ethyl-, ethyl ester | C5H11NO2 | CID 12195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl carbamate - Wikipedia [en.wikipedia.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Carbamic acid, ethyl-, ethyl ester | C5H11NO2 | CID 12195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Inter-Laboratory Validation of Ethylcarbamic Acid Quantification Methods: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Comparison & Methodological Guide

Executive Summary & Mechanistic Context

Ethylcarbamic acid is a highly unstable chemical species that rapidly decomposes in nature; however, its stable ester—ethyl carbamate (EC) , also known as urethane—is a critical analyte of concern. Classified as a Group 2A probable human carcinogen by the IARC, EC forms naturally during the fermentation of foods and beverages (via the reaction of ethanol with urea or cyanate precursors) and can appear as a byproduct in pharmaceutical syntheses involving carbamylation reactions[1].

Quantifying EC presents a unique analytical challenge. With a low molecular weight (89.09 g/mol ), high polarity, and the absence of a strong UV chromophore, traditional UV-Vis detection is useless. Furthermore, EC is typically found in highly complex matrices—such as sugar-rich spirits, protein-heavy plasma, or complex fermentates—which readily foul instruments or suppress ionization.

As a Senior Application Scientist, I have evaluated the three primary methodologies validated across international inter-laboratory studies: Gas Chromatography-Mass Spectrometry (GC-MS) , Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , and High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) [2],[3]. This guide objectively compares their performance, details the causality behind their protocol designs, and provides self-validating workflows for immediate laboratory implementation.

Comparative Analysis of Validated Methodologies

Selecting the correct analytical platform requires balancing matrix volatility, required sensitivity, and laboratory throughput.

GC-MS: The Traditional Gold Standard

Adopted as the official method by the AOAC and European standard EN 16852, GC-MS is the most widely validated technique for EC[4],[1].

• The Advantage: Excellent chromatographic resolution of volatile compounds. Electron Ionization (EI) provides highly reproducible fragmentation patterns.

• The Limitation: Non-volatile matrix components (like sucrose in cachaça or liqueurs) rapidly degrade the GC inlet and stationary phase. Relying solely on the base peak (m/z 62) often leads to false positives due to matrix co-elution, necessitating the monitoring of m/z 74 and 44 for structural confirmation[5],[6].

LC-MS/MS: The High-Throughput Modern Standard

For pharmaceutical matrices (e.g., plasma) or high-throughput food screening, LC-MS/MS bypasses the need for volatile extraction[7].

• The Advantage: Minimal sample preparation (dilute-and-shoot or simple protein precipitation).

• The Limitation: EC is notoriously difficult to ionize via standard Electrospray Ionization (ESI) because the nitrogen lone pair is delocalized into the carbonyl group, reducing its basicity. Atmospheric Pressure Chemical Ionization (APCI) is required to achieve gas-phase protonation and overcome severe matrix suppression[1],[8].

HPLC-FLD: The Cost-Effective Alternative

For laboratories lacking mass spectrometers, HPLC-FLD offers a robust alternative that performs comparably to GC-MS in inter-laboratory studies[3].

• The Advantage: Highly cost-effective and avoids vacuum-system maintenance.

• The Limitation: Requires a mandatory, time-sensitive chemical derivatization step (typically using 9-xanthydrol under acidic conditions) to append a fluorophore to the EC molecule[9].

Inter-Laboratory Performance Data

The following table synthesizes quantitative validation data from multiple inter-laboratory proficiency tests, comparing the baseline performance of these three methodologies[2],[3],[9],[5].

Analytical Method	Typical Matrix	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Precision (RSD %)	Linearity (R²)
GC-MS (EI)	Spirits / Fermentates	0.69 – 6.08	2.10 – 18.43	78.8 – 121.8	< 14.0	> 0.997
LC-APCI-MS/MS	Plasma / Wine	0.10 – 1.50	0.50 – 5.00	85.0 – 115.0	< 10.0	> 0.999
HPLC-FLD	Alcoholic Beverages	~ 4.20	~ 10.00	92.0 – 112.0	< 8.7	> 0.997

Visualizing the Analytical Workflows

The following diagram maps the logical progression of sample preparation and instrumental analysis for the two leading mass spectrometric methods.

Fig 1: Comparative analytical workflows for ethyl carbamate quantification via GC-MS and LC-MS/MS.

Validated Experimental Protocols

To ensure scientific integrity, a protocol must be a self-validating system. The following methodologies incorporate specific internal standards and physicochemical manipulations designed to inherently correct for matrix variations.

Protocol A: GC-MS with QuEChERS Extraction (Adapted from EN 16852)

This method is optimized for sugar-rich matrices (e.g., liqueurs, cachaça) where direct injection would destroy the GC system[4],[5].

• Internal Standard Addition: Aliquot 5.0 mL of the sample into a 50 mL centrifuge tube. Spike with 50 µL of Butyl Carbamate (100 µg/mL).

  • Causality: Butyl carbamate is chemically homologous to EC but absent in natural matrices. It behaves identically during extraction, allowing it to correct for volumetric losses and injection inconsistencies.

• Salting-Out Extraction (QuEChERS): Add 5.0 mL of cold Acetonitrile. Add 2.0 g of anhydrous MgSO₄ and 0.5 g of NaCl. Vortex vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

  • Causality: EC is highly polar and prefers the aqueous phase. The addition of NaCl induces a severe "salting-out" effect, altering the ionic strength of the water and forcing the EC into the organic acetonitrile layer. Simultaneously, non-volatile sugars remain trapped in the aqueous phase, protecting the GC inlet from caramelization[5].

• Chromatographic Separation: Inject 1 µL of the acetonitrile supernatant (splitless mode) onto a polar Polyethylene Glycol (PEG) capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25µm).

  • Causality: The high polarity of the PEG stationary phase provides optimal retention and peak symmetry for the polar EC molecule, preventing the peak tailing commonly seen on non-polar 5% phenyl columns.

• Mass Spectrometric Detection (EI): Operate the MS in Selected Ion Monitoring (SIM) mode. Monitor m/z 62 (quantification), 74, and 89 (qualification).

  • Causality: While m/z 62 is the most abundant fragment (base peak), relying on it alone is a known cause of false positives in inter-laboratory studies due to isobaric matrix interferences. Monitoring the molecular ion (m/z 89) and the secondary fragment (m/z 74) ensures absolute structural confirmation[6].

Protocol B: LC-APCI-MS/MS with Isotope Dilution

This method is optimized for high-throughput screening of plasma or clear fermentates where derivatization or volatile extraction is undesirable[7],[8].

• Isotope Dilution & Precipitation: To 100 µL of sample (e.g., plasma), add 20 µL of Ethyl Carbamate-d5 (EC-d5) working solution. Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 30 seconds and centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Causality: LC-MS is highly susceptible to matrix-induced ion suppression. Because EC-d5 is an isotopologue, it co-elutes exactly with the native EC. Any ion suppression caused by the matrix affects both the analyte and the standard equally, making their ratio an absolute, self-correcting value.

• Chromatographic Separation: Inject 5 µL of the supernatant onto a reversed-phase C18 column. Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The C18 column retains the slightly hydrophobic ethyl tail of the carbamate, allowing highly polar matrix salts and early-eluting interferents to wash out before the EC elutes.

• Ionization & Detection: Utilize an Atmospheric Pressure Chemical Ionization (APCI) source in positive ion mode. Monitor the MRM transition m/z 90 → 62.

  • Causality: EC lacks basic amine sites (the nitrogen lone pair is tied up in amide resonance), making it highly resistant to standard Electrospray Ionization (ESI). APCI bypasses solution-phase chemistry, using a gas-phase corona discharge to forcefully protonate the molecule to [M+H]⁺ (m/z 90), drastically increasing sensitivity and lowering the LOD[1],[8].

References

• LEPABE / University of Porto. Determination of ethyl carbamate in alcoholic beverages: an interlaboratory study to compare HPLC-FLD with GC-MS methods. Retrieved from: [Link]

• UA-BW. Determination of ethyl carbamate in stone fruit spirits, fruit marc spirits and other spirit drinks (EN 16852). Retrieved from: [Link]

• National Institutes of Health (PMC). Occurrence of Ethyl Carbamate in Foods and Beverages: Review of the Formation Mechanisms, Advances in Analytical Methods, and Mitigation Strategies. Retrieved from: [Link]

• Frontiers in Chemistry. New Approach of QuEChERS and GC-MS Triple-Quadrupole for the Determination of Ethyl Carbamate Content in Brazilian cachaças. Retrieved from: [Link]

• Eurachem. Application of statistical tools for laboratory quality management aiming the ethyl carbamate (EC) monitoring in unsweetened cachaça. Retrieved from: [Link]

• ResearchGate. Validation of an analytical method for the determination of ethyl carbamate in vinegars / HPLC-APCI-MS/MS. Retrieved from: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lepabe.fe.up.pt [lepabe.fe.up.pt]
• 4. ua-bw.de [ua-bw.de]
• 5. Frontiers | New Approach of QuEChERS and GC-MS Triple-Quadrupole for the Determination of Ethyl Carbamate Content in Brazilian cachaças [frontiersin.org]
• 6. eurachem.org [eurachem.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethylcarbamic Acid

An In-Depth Technical Guide to Handling Ethylcarbamic Acid (Urethane)

As researchers and drug development professionals, we frequently utilize Ethylcarbamic Acid (widely known as Ethyl Carbamate or Urethane; CAS 51-79-6) in animal models for its unparalleled ability to maintain long-lasting, steady planes of surgical anesthesia without severely depressing cortical, respiratory, or autonomic functions[1]. However, its operational utility is counterbalanced by an insidious toxicological profile. It is not an acute poison; rather, it is a potent, silent genotoxin.

To build a self-validating safety culture in your laboratory, you must understand why specific Personal Protective Equipment (PPE) and operational controls are required. This guide synthesizes chemical causality with field-proven logistical plans to ensure the absolute safety of your personnel.

Hazard Profile & Mechanistic Causality

Ethylcarbamic acid does not cause immediate, severe chemical burns, which often leads to a false sense of security in the laboratory. The true hazard lies in its in vivo bioactivation. When absorbed, ethyl carbamate is metabolized predominantly by the cytochrome P450 enzyme CYP2E1 into vinyl carbamate, and subsequently oxidized into vinyl carbamate epoxide[2],[3]. This highly reactive epoxide forms covalent DNA adducts (such as 1,N6-ethenodeoxyadenosine), which cause genetic transversions and initiate tumorigenesis, particularly in pulmonary and hepatic tissues[4],[3].

Table 1: Physicochemical & Toxicological Profile

Property	Value	Operational Safety Significance
CAS Number	51-79-6	Essential for specific SDS tracking and waste manifesting.
Molecular Weight	89.09 g/mol	Low molecular weight facilitates rapid transdermal and mucosal absorption.
Boiling Point	182°C - 184°C	Low volatility at 20°C, but heating generates hazardous, carcinogenic vapors[5].
LD50 (Oral, Rat)	1,809 mg/kg	Indicates moderate acute toxicity; chronic carcinogenic risk is the primary threat[5].
IARC Classification	Group 2A	Probable human carcinogen; mandates the use of designated hazardous substance protocols[6],[4].

| Target Organs | Lungs, Liver, Bone Marrow | Systemic circulation of the epoxide metabolite causes multi-organ damage and fetotoxicity[7]. |

PPE Selection & The "Why" Behind the Barrier

Standard laboratory PPE is insufficient for handling ethyl carbamate. Every piece of protective equipment must act as a deliberate intervention against its specific exposure routes.

• Hand Protection: Use heavy-weight nitrile (≥8 mil) or double-glove with standard 4-mil nitrile gloves. Alternatively, use butyl rubber gloves.

  • Causality: Ethyl carbamate is highly water- and lipid-soluble. Standard thin nitrile provides only incidental splash protection and has a rapid breakthrough time for concentrated solutions[8]. Double-gloving ensures a self-validating barrier system: if the outer glove is permeated or contaminated, the inner glove protects the dermal layer during doffing.

• Respiratory Protection: When weighing the crystalline powder, a NIOSH-approved respirator with organic vapor/multi-gas cartridges and a P100 particulate filter is required if a certified chemical fume hood is unavailable[7].

  • Causality: The crystalline powder is highly prone to aerosolization. Inhalation of these particulates bypasses first-pass hepatic metabolism, delivering the compound directly to the highly vascularized pulmonary tissue. Because the lungs are rich in CYP2E1, this leads to rapid local bioactivation and lung tumorigenesis[2],[3].

• Eye & Body Protection: Chemical splash goggles (ANSI Z87.1) and a disposable, fluid-resistant lab coat.

  • Causality: Prevents mucosal absorption and secondary ingestion from contaminated clothing. Pregnant individuals should consult occupational health before handling due to known fetotoxicity and placental transfer[7].

Operational Plan: Step-by-Step Methodology

Phase 1: Reagent Preparation & Engineering Controls

• Designate the Area: Establish a designated "Carcinogen Handling Area" within a certified Class II Biological Safety Cabinet (BSC) or chemical fume hood[7]. Line the work surface with plastic-backed, highly absorbent bench paper.

• Don Primary PPE: Equip double-layered nitrile gloves, chemical splash goggles, and a fluid-resistant lab coat.

• Weighing Protocol: Weigh the powder using a closed-system analytical balance. Never sweep dry powder or weigh it on an open bench.

• Formulation: Dissolve the powder in the chosen vehicle (e.g., sterile saline) inside the hood. Transfer the solution to a septum-capped vial to prevent volatilization and spillage during transport[7].

Phase 2: Animal Administration

• Transport: Move the septum-capped vial to the vivarium inside a shatterproof secondary containment box.

• Administration: Administer the solution via Intraperitoneal (IP) or Intravenous (IV) injection using safety-engineered, Luer-lock syringes.

  • Causality: The primary acute risk during administration is an accidental needle-stick injury, which results in the direct systemic inoculation of a carcinogen. Luer-lock syringes prevent accidental needle detachment under pressure.

• Disposal: Dispose of the intact syringe directly into a rigid sharps container. Never recap the needle.

Phase 3: Spill Response & Decontamination

• Evacuate & Isolate: Immediately clear personnel from the area to allow aerosolized dust to settle[7].

• Containment (Dry Powder): Do not sweep. Gently cover the spill with damp absorbent pads to suppress dust generation[7]. Dampening the powder leverages ethyl carbamate's high water solubility to trap the chemical in a liquid matrix, eliminating the inhalation hazard.

• Containment (Liquid): Cover with an inert, non-combustible absorbent material (e.g., vermiculite). Double-bag all contaminated solid waste[7].

• Decontamination: Wash the affected surface thoroughly with a detergent and water solution, as the chemical is highly soluble in water[7].

Phase 4: Waste Disposal & Lifecycle Management

• Chemical Waste: Segregate all unused ethyl carbamate solutions and contaminated consumables (weigh boats, pipette tips, outer gloves) into a leak-proof container explicitly labeled "Hazardous Waste - Toxic/Carcinogen (Ethyl Carbamate)".

• Animal Waste: Unmetabolized urethane and its active metabolites are excreted via the renal and gastrointestinal pathways of the animal model. Consequently, all bedding, feces, and carcasses from treated animals must be collected in double-lined biohazard bags and incinerated as hazardous/regulated medical waste.

Workflow Visualization

The following diagram illustrates the logical relationship between ethyl carbamate exposure routes, in vivo bioactivation pathways, and the specific PPE interventions required to break the chain of toxicity.

Workflow of Ethylcarbamic Acid bioactivation and targeted PPE interventions.

Sources

• 1. Effects of isoflurane and urethane anesthetics on glutamate neurotransmission in rat brain using in vivo amperometry | bioRxiv [biorxiv.org]
• 2. Metabolism of ethyl carbamate by pulmonary cytochrome P450 and carboxylesterase isozymes: involvement of CYP2E1 and hydrolase A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. Article - Standard Operating Procedur... [policies.unc.edu]
• 8. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]